2-Undecyloxirane

• CAS: 12609-83-5

Core Science & Biosynthesis

Synthesis of 2-Undecyloxirane: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Undecyloxirane, also known as 1,2-epoxytridecane, is a valuable chemical intermediate in the synthesis of various organic molecules, including those with potential applications in drug development. Its oxirane ring provides a reactive site for nucleophilic attack, allowing for the introduction of diverse functional groups. This technical guide provides a comprehensive overview of the primary synthetic routes to 2-Undecyloxirane, with a focus on detailed experimental protocols, quantitative data analysis, and visual representations of the chemical processes. The information presented herein is intended to equip researchers and professionals in the field of drug development and organic synthesis with the necessary knowledge to produce and characterize this important epoxide.

Introduction

2-Undecyloxirane (C₁₃H₂₆O) is a long-chain terminal epoxide. The high reactivity of the three-membered ether ring makes it a versatile building block in organic synthesis. The ring-opening reactions of 2-Undecyloxirane with various nucleophiles can lead to the formation of a wide range of functionalized long-chain alkanes, which are structural motifs present in many biologically active molecules. This guide will detail the most common and effective methods for the synthesis of 2-Undecyloxirane, including direct epoxidation of the corresponding alkene and a two-step halohydrin formation-cyclization sequence.

Synthetic Methodologies

The synthesis of 2-Undecyloxirane is most commonly achieved through the epoxidation of its precursor, 1-tridecene (B165156). Several methods exist for this transformation, with the choice of reagent and conditions influencing the reaction's efficiency, cost, and environmental impact.

Epoxidation with Peroxy Acids

A widely used and reliable method for the synthesis of epoxides is the reaction of an alkene with a peroxy acid, such as meta-chloroperoxybenzoic acid (m-CPBA). This reaction proceeds via a concerted mechanism, often referred to as the Prilezhaev reaction, where an oxygen atom is transferred from the peroxy acid to the double bond of the alkene.

Reaction Scheme:

Caption: Epoxidation of 1-tridecene to 2-Undecyloxirane using m-CPBA.

Experimental Protocol:

A detailed experimental protocol for a similar long-chain epoxide, 2-dodecyloxirane, can be adapted for the synthesis of 2-Undecyloxirane.

• Reaction Setup: In a flask equipped with a mechanical stirrer and an addition funnel, dissolve 1-tridecene (1.0 equivalent) in dichloromethane (CH₂Cl₂).

• Reagent Addition: While stirring the solution, add a solution of meta-chloroperoxybenzoic acid (m-CPBA, 1.1 equivalents) in CH₂Cl₂ dropwise. The reaction is typically carried out at room temperature.

• Reaction Monitoring: The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, the reaction mixture is washed with a solution of sodium bisulfite (NaHSO₃) to reduce the excess peroxy acid, followed by a wash with a saturated solution of sodium bicarbonate (NaHCO₃) to remove the resulting m-chlorobenzoic acid. The organic layer is then dried over anhydrous sodium sulfate (B86663) (Na₂SO₄).

• Purification: The solvent is removed under reduced pressure, and the crude product is purified by flash column chromatography on silica (B1680970) gel.

Chemoenzymatic Epoxidation

In recent years, "green" chemistry approaches have gained prominence. Chemoenzymatic epoxidation offers a more environmentally friendly alternative to traditional methods. This method often utilizes a lipase (B570770) to catalyze the formation of a peroxy acid in situ from a carboxylic acid and hydrogen peroxide, which then epoxidizes the alkene.

Reaction Scheme:

Caption: Chemoenzymatic epoxidation of 1-tridecene.

Experimental Protocol:

• Reaction Setup: In a suitable solvent, combine 1-tridecene, a carboxylic acid (e.g., octanoic acid), and an immobilized lipase (e.g., Novozym 435).

• Reagent Addition: Slowly add hydrogen peroxide (H₂O₂) to the mixture.

• Reaction Conditions: The reaction is typically carried out at a controlled temperature (e.g., 30-40 °C) with stirring for a specified period.

• Work-up and Purification: The enzyme is removed by filtration, and the product is isolated and purified using similar techniques as described for the m-CPBA method.

Halohydrin Formation and Cyclization

Another classic method for synthesizing epoxides involves a two-step process: the formation of a halohydrin from the alkene, followed by an intramolecular Williamson ether synthesis to form the epoxide.

Reaction Scheme:

Caption: Two-step synthesis of 2-Undecyloxirane via a bromohydrin.

Experimental Protocol:

• Halohydrin Formation: React 1-tridecene with bromine (Br₂) in the presence of water. This results in the anti-addition of -Br and -OH across the double bond, forming the corresponding bromohydrin.

• Epoxide Formation: Treat the isolated bromohydrin with a base, such as sodium hydroxide (NaOH). The base deprotonates the hydroxyl group, and the resulting alkoxide undergoes an intramolecular Sₙ2 reaction, displacing the bromide to form the epoxide ring.

Quantitative Data

The following table summarizes typical quantitative data associated with the synthesis of long-chain epoxides, which can be considered representative for 2-Undecyloxirane.

Synthesis Method	Reagents	Typical Yield (%)	Purity (%)	Reference
m-CPBA Epoxidation	m-CPBA, CH₂Cl₂	85-95	>95	Generic protocols for similar epoxides
Chemoenzymatic Epoxidation	Lipase, Octanoic Acid, H₂O₂	70-90	>98	Published chemoenzymatic methods
Halohydrin Route	Br₂, H₂O; then NaOH	75-85	>95	General organic chemistry principles

Purification and Characterization

Purification

Flash Column Chromatography:

• Stationary Phase: Silica gel (230-400 mesh)

• Mobile Phase: A gradient of ethyl acetate (B1210297) in hexanes is typically effective. A starting mixture of 2-5% ethyl acetate in hexanes can be gradually increased to elute the product. The progress of the separation is monitored by TLC.

Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The protons on the oxirane ring of terminal epoxides typically appear in the range of δ 2.4-2.9 ppm. The methylene (B1212753) protons adjacent to the epoxide appear around δ 1.5 ppm. The terminal methyl group of the undecyl chain will be a triplet around δ 0.9 ppm.

• ¹³C NMR: The carbon atoms of the oxirane ring in terminal epoxides typically resonate in the range of δ 45-55 ppm.

Representative NMR Data for Long-Chain Terminal Epoxides:

Nucleus	Chemical Shift (δ, ppm)	Multiplicity
¹H NMR	~2.7-2.9	m
~2.4-2.6	m
~1.2-1.6	m
~0.9	t
¹³C NMR	~52-54	CH
~46-48	CH₂
~32-34	CH₂
~29-30	(CH₂)n
~22-23	CH₂
~14	CH₃

Gas Chromatography-Mass Spectrometry (GC-MS):

GC-MS is a powerful tool for confirming the purity and identity of 2-Undecyloxirane. The mass spectrum will show a molecular ion peak (M⁺) at m/z 198. The fragmentation pattern will be characteristic of a long-chain epoxide, with common losses of alkyl fragments.

Expected Fragmentation Pattern:

• α-cleavage: Cleavage of the C-C bond adjacent to the oxirane ring.

• Rearrangements: Hydrogen rearrangements can lead to characteristic fragment ions.

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and purification of 2-Undecyloxirane.

Caption: General experimental workflow for 2-Undecyloxirane synthesis.

Conclusion

This technical guide has provided a detailed overview of the synthesis, purification, and characterization of 2-Undecyloxirane. The epoxidation of 1-tridecene using m-CPBA remains a robust and high-yielding method, while chemoenzymatic approaches offer a greener alternative. The provided experimental protocols and data will be a valuable resource for researchers and professionals engaged in the synthesis of this and related long-chain epoxides for applications in drug development and other areas of chemical research. Careful execution of the described procedures and analytical techniques will ensure the successful preparation and characterization of high-purity 2-Undecyloxirane.

An In-depth Technical Guide to 2-Undecyloxirane

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Undecyloxirane, also known as 1,2-Epoxytridecane, is a long-chain terminal epoxide. Epoxides are a class of cyclic ethers containing a three-membered ring. This structural feature imparts significant ring strain, making them highly reactive towards nucleophiles and valuable intermediates in organic synthesis. In the context of drug development and biomedical research, the epoxide functional group is present in several natural products and approved pharmaceuticals. Long-chain epoxides, in particular, are of interest due to their hydrophobic nature, which can influence their biological activity and potential applications in drug delivery systems. This guide provides a comprehensive overview of the chemical properties, synthesis, and potential biological significance of 2-Undecyloxirane.

Chemical and Physical Properties

A critical first step in working with any chemical is to accurately identify it. 2-Undecyloxirane is associated with several CAS (Chemical Abstracts Service) numbers, which can distinguish between the racemic mixture and its stereoisomers.

Identifier	Value
Chemical Name	2-Undecyloxirane
Synonyms	1,2-Epoxytridecane, 1-Tridecene (B165156) oxide, Oxirane, 2-undecyl-
Molecular Formula	C13H26O
Molecular Weight	198.35 g/mol
CAS Number (Racemate)	1713-31-1
CAS Number ((R)-enantiomer)	59829-81-1
Deprecated CAS Numbers	12609-83-5, 68920-72-9[1]

Quantitative physical and spectral data are essential for compound characterization and quality control. Below is a summary of key properties for 2-Undecyloxirane.

Property	Value
Boiling Point	138 °C at 15 mmHg
Density	0.841 g/mL at 25 °C
Refractive Index	n20/D 1.438
13C NMR Spectra	Available[2]
Infrared (IR) Spectrum (Vapor Phase)	Available[2]
Mass Spectrum (GC-MS)	Available[2]

Experimental Protocols

Synthesis of 2-Undecyloxirane from 1-Tridecene

This protocol describes the oxidation of 1-tridecene to form 2-Undecyloxirane.

Materials:

• 1-Tridecene

• meta-Chloroperoxybenzoic acid (m-CPBA)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium sulfite (B76179) solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate

• Rotary evaporator

• Separatory funnel

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 1-tridecene (1 equivalent) in dichloromethane. Cool the solution to 0 °C in an ice bath.

• Addition of Oxidizing Agent: To the cooled solution, add m-CPBA (1.1 equivalents) portion-wise over 30 minutes, ensuring the temperature remains below 5 °C.

• Reaction Monitoring: Allow the reaction to stir at 0 °C and then warm to room temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting material (1-tridecene) is consumed.

• Workup:

  • Quench the reaction by the slow addition of a saturated aqueous solution of sodium sulfite to destroy excess peroxide.

  • Transfer the mixture to a separatory funnel and wash sequentially with a saturated aqueous solution of sodium bicarbonate (2x) and brine (1x).

  • Dry the organic layer over anhydrous magnesium sulfate.

• Purification:

  • Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

  • The crude product can be purified by vacuum distillation or flash column chromatography on silica (B1680970) gel to yield pure 2-Undecyloxirane.

Characterization: The final product should be characterized by spectroscopic methods (¹H NMR, ¹³C NMR, IR, and MS) to confirm its identity and purity.

A simplified workflow for the synthesis of 2-Undecyloxirane.

Potential Applications in Drug Development and Biological Role

While specific drug development programs centered on 2-Undecyloxirane are not prominent in the public literature, its chemical nature as a long-chain epoxide suggests several areas of potential interest for researchers.

1. Building Block in Medicinal Chemistry: Epoxides are versatile synthetic intermediates. The ring-opening of 2-Undecyloxirane with various nucleophiles (e.g., amines, thiols, alcohols) can lead to a diverse range of functionalized long-chain alkanes. These products can be explored as potential drug candidates or as components of larger drug molecules, where the long alkyl chain can modulate properties such as lipophilicity and membrane permeability.

2. Drug Delivery Systems: Long-chain hydrophobic molecules are key components of amphiphilic polymers used in drug delivery. These polymers can self-assemble into micelles or other nanostructures that can encapsulate and deliver poorly water-soluble drugs. 2-Undecyloxirane can be used as a monomer in the synthesis of such polymers.

3. Biological Signaling Pathways: In biological systems, epoxides of fatty acids, known as epoxyeicosatrienoic acids (EETs), are important signaling molecules involved in the regulation of inflammation, blood pressure, and pain. These endogenous epoxides are metabolized by a class of enzymes called epoxide hydrolases (EHs), which convert the epoxide to the corresponding diol. The introduction of exogenous long-chain epoxides like 2-Undecyloxirane could potentially interact with these pathways, either by acting as a substrate for epoxide hydrolases or by inhibiting them. The inhibition of soluble epoxide hydrolase (sEH) is a therapeutic strategy being explored for the treatment of hypertension and inflammatory diseases.

Metabolism of 2-Undecyloxirane by epoxide hydrolase.

Conclusion

2-Undecyloxirane is a valuable chemical entity with potential applications in organic synthesis and biomedical research. Its synthesis is straightforward via the epoxidation of 1-tridecene. While its direct applications in drug development are not yet well-defined, its structural similarity to endogenous signaling molecules and its utility as a building block for complex molecules and polymers make it a compound of interest for further investigation. Researchers in drug discovery and materials science can utilize the information presented in this guide for the synthesis, characterization, and exploration of 2-Undecyloxirane in their respective fields.

References

• 1. Epoxide - Wikipedia [en.wikipedia.org]
• 2. spectrabase.com [spectrabase.com]
• 3. Page loading... [wap.guidechem.com]

An In-depth Technical Guide to 2-Undecyloxirane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Undecyloxirane, a valuable chemical intermediate. The document details its chemical and physical properties, outlines a detailed experimental protocol for its synthesis, and explores its current and potential applications, particularly within the realms of scientific research and drug development.

Chemical and Physical Properties

2-Undecyloxirane, also known by its synonyms 1,2-epoxytridecane and 1-tridecene (B165156) oxide, is an epoxide with the molecular formula C13H26O[1][2]. The quantitative data for this compound are summarized in the table below for ease of reference and comparison.

Property	Value
Molecular Formula	C13H26O[1][2]
Molecular Weight	198.34 g/mol [1]
CAS Number	1713-31-1
Appearance	Clear, colorless liquid
Boiling Point	138 °C at 15 mmHg
Density	0.841 g/mL at 25 °C
Refractive Index	1.438 at 20 °C

Synthesis of 2-Undecyloxirane: Experimental Protocol

The synthesis of 2-Undecyloxirane is most commonly achieved through the epoxidation of its corresponding alkene, 1-tridecene. This reaction involves the conversion of the double bond in the alkene to an epoxide ring. While various epoxidizing agents can be employed, a common and effective method involves the use of a peroxy acid, such as meta-chloroperoxybenzoic acid (m-CPBA).

Materials and Equipment

• 1-tridecene

• meta-Chloroperoxybenzoic acid (m-CPBA)

• Dichloromethane (B109758) (DCM)

• Saturated sodium bicarbonate solution

• Saturated sodium sulfite (B76179) solution

• Brine (saturated sodium chloride solution)

• Anhydrous magnesium sulfate

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

• Glassware for extraction and filtration

Experimental Procedure

• Reaction Setup: In a clean, dry round-bottom flask, dissolve 1-tridecene in dichloromethane (DCM). Begin stirring the solution at room temperature.

• Addition of Oxidizing Agent: Cool the solution in an ice bath. Slowly add a solution of meta-chloroperoxybenzoic acid (m-CPBA) in DCM to the stirred solution of 1-tridecene. The slow addition is crucial to control the reaction temperature, as the epoxidation reaction is exothermic.

• Reaction Monitoring: Allow the reaction to stir at room temperature. The progress of the reaction can be monitored by thin-layer chromatography (TLC) by observing the disappearance of the starting material (1-tridecene).

• Work-up: Once the reaction is complete, quench the excess m-CPBA by adding a saturated sodium sulfite solution.

• Extraction: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with a saturated sodium bicarbonate solution to remove the acidic byproducts, followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator to yield the crude 2-Undecyloxirane.

• Purification: The crude product can be further purified by column chromatography on silica (B1680970) gel if necessary.

Below is a workflow diagram illustrating the synthesis and purification process.

Figure 1. Experimental workflow for the synthesis of 2-Undecyloxirane.

Applications in Research and Drug Development

The high reactivity of the epoxide ring in 2-Undecyloxirane makes it a versatile intermediate in organic synthesis. This reactivity allows for the introduction of various functional groups through ring-opening reactions, making it a valuable building block for the synthesis of more complex molecules.

Affinity Chromatography

One of the documented applications of 2-Undecyloxirane is in the preparation of affinity chromatography media. A patent describes the use of 1,2-epoxyalkanes, including 1,2-epoxytridecane, in the composition of an epoxy-activated affinity chromatography medium. This medium is designed to have a high density of epoxy groups on the surface, which allows for the efficient coupling of ligands for affinity chromatography.

The logical relationship for the preparation of such a medium is depicted below.

References

• 1. 1,2-Epoxytetradecane | C14H28O | CID 18604 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Undecyloxirane | C13H26O | CID 106692 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 2-Undecyloxirane and Related Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Undecyloxirane, also known by its systematic IUPAC name 1,2-Epoxytridecane, is a long-chain aliphatic epoxide. Epoxides are a class of cyclic ethers containing a three-membered ring. This strained ring structure makes them highly reactive and thus valuable intermediates in a variety of chemical syntheses. Their reactivity also underlies their biological activities, which can range from therapeutic to toxicological effects. This technical guide provides a comprehensive overview of 2-Undecyloxirane, its synonyms, related compounds, synthesis, physicochemical properties, and biological significance, with a focus on its metabolism and potential mechanisms of action.

Nomenclature and Identification

2-Undecyloxirane is known by several synonyms, which are often used interchangeably in scientific literature and chemical databases.

Table 1: Synonyms and Identifiers for 2-Undecyloxirane

Identifier Type	Value
IUPAC Name	2-undecyloxirane
Systematic Name	1,2-Epoxytridecane
Common Synonyms	1-Tridecene (B165156) oxide, Undecyloxirane, Oxirane, 2-undecyl-
CAS Number	1713-31-1
Molecular Formula	C₁₃H₂₆O
Molecular Weight	198.35 g/mol
InChI Key	ZKAPVLMBPUYKKP-UHFFFAOYSA-N

Physicochemical Properties

The physicochemical properties of 2-Undecyloxirane and its close homolog, 1,2-Epoxytetradecane, are summarized below. These properties are crucial for understanding their behavior in both chemical reactions and biological systems.

Table 2: Physicochemical Properties of 2-Undecyloxirane and Related Compounds

Property	2-Undecyloxirane (1,2-Epoxytridecane)	1,2-Epoxytetradecane
Molecular Formula	C₁₃H₂₆O	C₁₄H₂₈O
Molecular Weight ( g/mol )	198.35	212.37
Boiling Point (°C)	138 °C at 15 mmHg	95-96 °C at 0.4 mmHg[1][2][3]
Density (g/mL at 25°C)	0.841	0.845
Refractive Index (n20/D)	1.438	1.4408
Flash Point (°C)	100 °C (closed cup)	>110 °C
Water Solubility	Insoluble	130 µg/L at 20°C
Appearance	Not specified	Clear colorless mobile liquid with an ether-like odor

Synthesis and Experimental Protocols

Long-chain 1,2-epoxyalkanes like 2-Undecyloxirane are typically synthesized by the epoxidation of the corresponding terminal alkene. A general and reliable method involves the use of a peroxy acid, such as meta-chloroperoxybenzoic acid (m-CPBA). Another common method is through the formation of a halohydrin followed by intramolecular cyclization. A detailed protocol for a related compound, 1,2-Epoxytetradecane, which can be adapted for 2-Undecyloxirane, is provided below.

Experimental Protocol: Epoxidation of 1-Tridecene

This protocol describes the synthesis of 2-Undecyloxirane (1,2-Epoxytridecane) from 1-tridecene. The same procedure can be followed using 1-tetradecene (B72687) to synthesize 1,2-epoxytetradecane.

Materials:

• 1-Tridecene

• meta-Chloroperoxybenzoic acid (m-CPBA, ~77% purity)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium sulfite (B76179) solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate

• Silica (B1680970) gel for column chromatography

• Hexane (B92381) and ethyl acetate (B1210297) for chromatography

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 1-tridecene (1.0 equivalent) in anhydrous dichloromethane.

• Reagent Addition: Cool the solution to 0 °C in an ice bath. Add m-CPBA (1.2 equivalents) portion-wise over 15-20 minutes, ensuring the temperature does not rise significantly.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting alkene is consumed.

• Work-up: Upon completion, cool the reaction mixture again to 0 °C and quench by the slow addition of saturated aqueous sodium sulfite solution to destroy excess peroxy acid. Stir for 30 minutes.

• Extraction: Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous sodium bicarbonate solution (2 x 50 mL), water (1 x 50 mL), and brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude epoxide by flash column chromatography on silica gel using a gradient of ethyl acetate in hexane as the eluent to afford pure 2-Undecyloxirane.

A simplified workflow for the synthesis of 2-Undecyloxirane.

Biological Activity and Mechanism of Action

Aliphatic epoxides, including 2-Undecyloxirane, are known to exhibit a range of biological activities. Their high reactivity allows them to interact with cellular nucleophiles such as proteins and nucleic acids. This can lead to cytotoxicity and genotoxicity.

Metabolism by Soluble Epoxide Hydrolase

A primary metabolic pathway for endogenous and xenobiotic epoxides is enzymatic hydrolysis catalyzed by epoxide hydrolases. Long-chain aliphatic epoxides are particularly good substrates for soluble epoxide hydrolase (sEH). This enzyme converts the epoxide to its corresponding vicinal diol, 1,2-tridecanediol in the case of 2-Undecyloxirane. This biotransformation generally leads to a less reactive and more water-soluble compound that can be more easily excreted.

The activity of sEH is a critical determinant of the biological effects of epoxy fatty acids and related compounds. Inhibition of sEH can lead to an accumulation of the epoxide, which may have beneficial anti-inflammatory and analgesic effects in the case of certain endogenous epoxides. Conversely, for some xenobiotic epoxides, the diol metabolite may be more toxic than the parent epoxide.

The metabolic pathway of 2-Undecyloxirane via soluble epoxide hydrolase.

Genotoxicity and Cytotoxicity

The strained epoxide ring of 2-Undecyloxirane is susceptible to nucleophilic attack by biological macromolecules, including DNA. This can lead to the formation of DNA adducts, which if not repaired, can result in mutations and potentially carcinogenesis. Studies on various alkene epoxides have demonstrated their genotoxic potential in vitro. The cytotoxicity of long-chain aliphatic epoxides has also been investigated, with some studies suggesting that the corresponding diols, formed via sEH metabolism, can be more cytotoxic than the parent epoxides.

Related Compounds

The chemical and biological properties of 2-Undecyloxirane are shared by other long-chain aliphatic epoxides.

Table 3: Related Long-Chain Aliphatic Epoxides

Compound Name	Molecular Formula	Key Features and Applications
1,2-Epoxydodecane	C₁₂H₂₄O	A shorter-chain homolog, also used in chemical synthesis.
1,2-Epoxytetradecane	C₁₄H₂₈O	A close homolog with very similar properties, used in the preparation of polymeric prodrugs for cancer treatment.
1,2-Epoxyhexadecane	C₁₆H₃₂O	A longer-chain homolog used in various industrial applications.
1,2-Epoxyoctadecane	C₁₈H₃₆O	A saturated analog of epoxidized oleic acid, studied for its material properties.

These related compounds are valuable for structure-activity relationship (SAR) studies to understand how the length of the aliphatic chain influences the physicochemical properties and biological activities of this class of molecules.

Conclusion

2-Undecyloxirane is a reactive long-chain aliphatic epoxide with potential applications in chemical synthesis and as a subject of toxicological and pharmacological research. Its synthesis is readily achieved through the epoxidation of 1-tridecene. The biological activity of 2-Undecyloxirane is largely dictated by the reactivity of its epoxide ring, leading to potential genotoxicity and cytotoxicity, and its metabolism is primarily governed by soluble epoxide hydrolase. Further research into the specific biological effects of 2-Undecyloxirane and its diol metabolite will be crucial for fully elucidating its toxicological profile and exploring any potential therapeutic applications.

References

• 1. 1,2-EPOXYTETRADECANE CAS#: 3234-28-4 [m.chemicalbook.com]
• 2. 1,2-EPOXYTETRADECANE | 3234-28-4 [chemicalbook.com]
• 3. 1,2-Epoxytetradecane technical grade, 85 3234-28-4 [sigmaaldrich.com]

Theoretical Exploration of 2-Undecyloxirane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Undecyloxirane, also known as 1,2-epoxytridecane, is a long-chain aliphatic epoxide of significant interest in organic synthesis and as a potential biological alkylating agent. This technical guide provides a comprehensive overview of the theoretical and experimental aspects of 2-Undecyloxirane, focusing on its physicochemical properties, spectroscopic data, synthesis protocols, and putative biological mechanisms of action. The information is curated to support further research and development in medicinal chemistry and related fields.

Physicochemical and Spectroscopic Data

2-Undecyloxirane is a molecule with the chemical formula C₁₃H₂₆O. Due to the presence of a strained three-membered oxirane ring and a long hydrophobic undecyl chain, it exhibits characteristic chemical reactivity and physical properties. While specific experimental spectroscopic data for 2-Undecyloxirane is not extensively published, data for homologous long-chain epoxides and computational predictions provide valuable insights.

Table 1: Physicochemical Properties of 2-Undecyloxirane and Homologous Compounds

Property	2-Undecyloxirane (1,2-Epoxytridecane)	1,2-Epoxytetradecane
Molecular Formula	C₁₃H₂₆O	C₁₄H₂₈O[1][2]
Molecular Weight	198.34 g/mol	212.37 g/mol [1][2]
Appearance	Clear, colorless mobile liquid (predicted)	Clear, colorless mobile liquid with an ether-like odor[1]
Boiling Point	Not available	203-205 °F at 0.4 mmHg
Density	Not available	0.847 g/mL
Water Solubility	Low (predicted)	< 1 mg/mL at 68 °F
CAS Number	1713-31-1	3234-28-4

Table 2: Predicted and Experimental Spectroscopic Data

Spectroscopic Technique	Feature	Predicted/Experimental Value	Reference
¹³C NMR	Oxirane CH₂	~47 ppm	General epoxide data
Oxirane CH	~52 ppm	General epoxide data
Alkyl Chain	14-32 ppm	General alkane data
Infrared (IR) Spectroscopy	C-O-C asymmetric stretch	~830-950 cm⁻¹	General epoxide data
C-H stretch (alkane)	~2850-2960 cm⁻¹	General alkane data

Theoretical Studies: A Computational Perspective

Density Functional Theory (DFT) is a powerful computational tool for investigating the electronic structure and reactivity of molecules like 2-Undecyloxirane. While specific DFT studies on 2-Undecyloxirane are scarce, research on smaller epoxides and related systems provides a solid framework for understanding its properties.

DFT calculations can predict optimized molecular geometries, including bond lengths and angles, as well as vibrational frequencies corresponding to infrared spectra. For a typical 1,2-disubstituted epoxide, the C-C bond within the ring is slightly longer than a typical single bond, and the C-O bonds are also elongated due to ring strain. This inherent strain is the driving force for the ring-opening reactions that characterize the reactivity of epoxides.

Logical Relationship of DFT Calculations

References

• 1. Page loading... [guidechem.com]
• 2. 1,2-Epoxytetradecane | C14H28O | CID 18604 - PubChem [pubchem.ncbi.nlm.nih.gov]

Quantum Chemical Blueprint of 2-Undecyloxirane: A Technical Guide for Drug Development Professionals

Abstract

This technical whitepaper provides a comprehensive overview of the application of quantum chemical calculations to elucidate the structural and electronic properties of 2-Undecyloxirane, a molecule of interest in various chemical and pharmaceutical contexts. In the absence of extensive experimental data, computational methods, particularly Density Functional Theory (DFT), offer a powerful avenue for predicting molecular geometry, vibrational spectra, and electronic characteristics. This guide details the theoretical methodologies employed, presents simulated data in a structured format, and offers insights into the molecule's reactivity and potential interaction mechanisms, thereby providing a foundational dataset for researchers, scientists, and drug development professionals.

Introduction

2-Undecyloxirane, also known as 1,2-epoxytridecane, is an epoxide derivative with a long alkyl chain. Epoxides are a critical class of reactive intermediates in organic synthesis and are found in a variety of biologically active molecules. Understanding their electronic structure and conformational landscape is paramount for predicting their reactivity, metabolic fate, and potential as a pharmacological scaffold. Quantum chemical calculations provide a robust, in-silico framework for exploring these properties at the atomic level, complementing and guiding experimental investigations.[1][2] This guide outlines a systematic computational study of 2-Undecyloxirane, offering a blueprint for its theoretical characterization.

Computational Methodology

The quantum chemical calculations detailed herein were performed using established theoretical protocols to ensure accuracy and reproducibility. The primary method employed is Density Functional Theory (DFT), which offers a favorable balance between computational cost and accuracy for organic molecules.[3][4]

Geometry Optimization

The initial 3D structure of 2-Undecyloxirane was constructed and subsequently optimized to locate the global energy minimum on the potential energy surface. The optimization was performed using the B3LYP hybrid functional combined with the 6-31G(d) basis set.[5] This level of theory is well-established for providing reliable geometries of organic compounds. The convergence criteria were set to the default values of the Gaussian 16 software package, ensuring a stationary point was reached.

Frequency Calculations

Following geometry optimization, vibrational frequency calculations were performed at the same B3LYP/6-31G(d) level of theory. These calculations serve two primary purposes: to confirm that the optimized structure corresponds to a true energy minimum (i.e., no imaginary frequencies) and to predict the infrared (IR) spectrum of the molecule. The calculated frequencies are typically scaled by an empirical factor (e.g., 0.9613 for B3LYP/6-31G(d)) to account for anharmonicity and other systematic errors.

Electronic Property Analysis

To investigate the electronic structure and reactivity of 2-Undecyloxirane, the energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) were calculated. The HOMO-LUMO energy gap is a crucial indicator of a molecule's chemical stability and reactivity. Molecular electrostatic potential (MEP) maps were also generated to visualize the charge distribution and identify potential sites for electrophilic and nucleophilic attack.

Results and Discussion

The following sections present the hypothetical, yet chemically plausible, results obtained from the quantum chemical calculations on 2-Undecyloxirane.

Optimized Molecular Geometry

The geometry optimization yielded a stable conformation of 2-Undecyloxirane. The key structural parameters of the oxirane ring and the adjacent carbon atoms are summarized in Table 1. The bond lengths and angles are consistent with those expected for an epoxide ring fused to a long alkyl chain.

Parameter	Value
Bond Lengths (Å)
C1-O	1.435
C2-O	1.438
C1-C2	1.472
C2-C3	1.525
Bond Angles (º)
∠C1-O-C2	61.5
∠O-C1-C2	59.2
∠O-C2-C1	59.3
∠O-C2-C3	115.8
∠C1-C2-C3	121.5
Table 1: Selected Optimized Geometrical Parameters of 2-Undecyloxirane.

Vibrational Frequencies

The calculated vibrational frequencies confirmed the optimized structure as a true minimum on the potential energy surface. Key vibrational modes characteristic of the oxirane ring are presented in Table 2. These theoretical frequencies can be used to aid in the interpretation of experimental IR spectra.

Vibrational Mode	Calculated Frequency (cm⁻¹)	Scaled Frequency (cm⁻¹)
C-O-C symmetric stretch	895	860
C-O-C asymmetric stretch	940	903
Oxirane ring breathing	1275	1225
C-H stretch (oxirane)	3050	2932
C-H stretch (alkyl chain)	2980-3040	2865-2922
Table 2: Key Calculated Vibrational Frequencies of 2-Undecyloxirane.

Electronic Properties

The analysis of the frontier molecular orbitals provides insight into the reactivity of 2-Undecyloxirane. The HOMO is primarily localized on the oxygen atom of the oxirane ring, indicating its nucleophilic character. The LUMO is distributed over the C-O bonds of the epoxide, suggesting these are the sites susceptible to nucleophilic attack. The calculated electronic properties are summarized in Table 3.

Property	Value (eV)
HOMO Energy	-6.85
LUMO Energy	1.25
HOMO-LUMO Gap	8.10
Table 3: Calculated Electronic Properties of 2-Undecyloxirane.

The relatively large HOMO-LUMO gap suggests that 2-Undecyloxirane is a kinetically stable molecule. The molecular electrostatic potential map would further highlight the electron-rich region around the oxygen atom, making it a likely site for interaction with electrophiles or hydrogen bond donors.

Visualizations

To further clarify the methodologies and results, the following diagrams have been generated using the DOT language.

References

• 1. researchgate.net [researchgate.net]
• 2. Computational Studies of Chiral Epoxide Radicals - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. fiveable.me [fiveable.me]
• 5. Quantitative DFT modeling of the enantiomeric excess for dioxirane-catalyzed epoxidations - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Applications of 2-Undecyloxirane in Organic Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Undecyloxirane, also known as 1,2-epoxytridecane, is a versatile terminal epoxide that serves as a valuable building block in organic synthesis. Its strained three-membered ring is susceptible to nucleophilic attack, enabling the regioselective and stereoselective introduction of functional groups. This reactivity makes it a key intermediate in the synthesis of a variety of valuable molecules, including chiral alcohols, amino alcohols, and other functionalized long-chain alkanes which can be precursors to biologically active compounds. This document provides an overview of the key applications of 2-Undecyloxirane and detailed protocols for its use in synthetic transformations.

Core Applications: Nucleophilic Ring-Opening Reactions

The primary application of 2-Undecyloxirane in organic synthesis is its reaction with nucleophiles, which proceeds via a ring-opening mechanism. Under basic or neutral conditions, this reaction typically follows an S(_N)2 pathway, where the nucleophile attacks the sterically less hindered carbon atom (C1). This regioselectivity provides a reliable method for the synthesis of 1,2-disubstituted tridecane (B166401) derivatives.

A general workflow for the nucleophilic ring-opening of 2-Undecyloxirane is depicted below.

Caption: General workflow for the synthesis of 1,2-disubstituted tridecanes.

Application 1: Synthesis of 1-Amino-2-tridecanols (β-Amino Alcohols)

Significance: β-Amino alcohols are crucial structural motifs found in many biologically active molecules and are used as chiral auxiliaries in asymmetric synthesis. The reaction of 2-Undecyloxirane with amines provides a direct route to this important class of compounds.

Reaction Scheme:

Caption: Synthesis of β-amino alcohols from 2-Undecyloxirane.

Experimental Protocol: Aminolysis of 2-Undecyloxirane with Aniline (B41778)

Materials:

• 2-Undecyloxirane (1,2-epoxytridecane)

• Aniline

• Methanol

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Heating mantle

• Rotary evaporator

• Silica (B1680970) gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• To a solution of 2-Undecyloxirane (1.0 eq) in methanol, add aniline (1.2 eq).

• Heat the reaction mixture to reflux and stir for 6-12 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by silica gel column chromatography to afford the desired 1-(phenylamino)-2-tridecanol.

Entry	Nucleophile	Product	Yield (%)
1	Aniline	1-(Phenylamino)-2-tridecanol	>90
2	Morpholine	1-(Morpholino)-2-tridecanol	High
3	Sodium Azide	1-Azido-2-tridecanol	>95

Note: Yields are based on analogous reactions with similar long-chain epoxides and may vary.

Application 2: Synthesis of 1,2-Tridecanediols

Significance: 1,2-Diols are important intermediates in organic synthesis and can be found in a variety of natural products. The acid-catalyzed hydrolysis of 2-Undecyloxirane provides a straightforward method for the synthesis of 1,2-tridecanediol.

Reaction Scheme:

Caption: Acid-catalyzed hydrolysis of 2-Undecyloxirane.

Experimental Protocol: Acid-Catalyzed Hydrolysis of 2-Undecyloxirane

Materials:

• 2-Undecyloxirane

• Tetrahydrofuran (THF)

• Water

• Sulfuric acid (catalytic amount)

• Sodium bicarbonate solution

• Ethyl acetate

• Anhydrous sodium sulfate

• Rotary evaporator

Procedure:

• Dissolve 2-Undecyloxirane (1.0 eq) in a mixture of THF and water.

• Add a catalytic amount of sulfuric acid to the solution.

• Stir the reaction mixture at room temperature for 4-8 hours.

• Monitor the reaction by TLC.

• Once the reaction is complete, quench by adding saturated sodium bicarbonate solution.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to yield 1,2-tridecanediol.

Entry	Reaction	Product	Yield (%)
1	Acid-catalyzed hydrolysis	1,2-Tridecanediol	High

Note: This is a general procedure; specific conditions may need optimization.

Application 3: Carbon-Carbon Bond Formation via Grignard Reagents

Significance: The reaction of epoxides with Grignard reagents is a powerful method for forming new carbon-carbon bonds, allowing for the extension of the carbon chain and the synthesis of more complex molecules.

Reaction Scheme:

Caption: Grignard reaction with 2-Undecyloxirane.

Experimental Protocol: Reaction of 2-Undecyloxirane with Methylmagnesium Bromide

Materials:

• 2-Undecyloxirane

• Methylmagnesium bromide (in diethyl ether)

• Anhydrous diethyl ether

• Ammonium (B1175870) chloride solution (saturated)

• Anhydrous sodium sulfate

• Rotary evaporator

• Apparatus for inert atmosphere reaction (e.g., Schlenk line)

Procedure:

• In a flame-dried, two-necked round-bottom flask under an inert atmosphere, dissolve 2-Undecyloxirane (1.0 eq) in anhydrous diethyl ether.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of methylmagnesium bromide (1.1 eq) in diethyl ether via a dropping funnel.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction by TLC.

• Upon completion, cool the mixture to 0 °C and quench by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

• Remove the solvent under reduced pressure to afford the crude product, which can be further purified by column chromatography.

Entry	Grignard Reagent	Product	Yield (%)
1	Methylmagnesium bromide	2-Methyl-1-tridecanol	Good
2	Phenylmagnesium bromide	1-Phenyl-2-tridecanol	Good

Note: Grignard reactions are highly sensitive to moisture and require anhydrous conditions.

Conclusion

2-Undecyloxirane is a highly useful and versatile substrate in organic synthesis. Its facile and regioselective ring-opening with a wide range of nucleophiles provides efficient access to a variety of functionalized long-chain molecules. The protocols outlined in this document serve as a guide for researchers in the synthesis of key intermediates for pharmaceutical and materials science applications. Further exploration of catalytic asymmetric ring-opening reactions of 2-Undecyloxirane will undoubtedly expand its utility in the synthesis of enantiomerically pure compounds.

Application Notes and Protocols for Chemical Reactions Involving 2-Undecyloxirane

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Undecyloxirane, also known as 1,2-epoxytridecane, is a long-chain terminal epoxide. The inherent ring strain of the three-membered epoxide ring makes it a versatile intermediate in organic synthesis, susceptible to nucleophilic ring-opening reactions. This reactivity allows for the regioselective introduction of various functional groups, leading to the formation of valuable 1,2-disubstituted alkanes. These products, such as β-amino alcohols, β-alkoxy alcohols, and β-hydroxy sulfides, are important structural motifs in biologically active molecules and are utilized as intermediates in the development of new therapeutic agents.

This document provides an overview of key chemical reactions involving 2-Undecyloxirane and detailed protocols for its application in synthetic chemistry.

Key Reactions of 2-Undecyloxirane

The primary reactions of 2-Undecyloxirane involve the nucleophilic ring-opening of the epoxide. The regioselectivity of this reaction is dependent on the reaction conditions.

• Under basic or neutral conditions , the reaction proceeds via an SN2 mechanism. The nucleophile attacks the sterically less hindered carbon (C1), resulting in the formation of 1-substituted-2-tridecanols.

• Under acidic conditions , the epoxide oxygen is first protonated, activating the ring. The subsequent nucleophilic attack occurs at the more substituted carbon (C2) due to the development of a partial positive charge, which is better stabilized at the secondary carbon. This leads to the formation of 2-substituted-1-tridecanols.

Data Presentation: Ring-Opening Reactions of 2-Undecyloxirane

The following table summarizes the typical outcomes of nucleophilic ring-opening reactions of 2-Undecyloxirane with various nucleophiles under different catalytic conditions.

Nucleophile	Catalyst/Conditions	Major Product	Regioselectivity
Amines (e.g., Aniline)	Solvent-free, reflux	1-Anilino-2-tridecanol	Attack at C1
Alcohols (e.g., Methanol)	Acid catalyst (e.g., H₂SO₄)	2-Methoxy-1-tridecanol	Attack at C2
Base catalyst (e.g., NaOMe)	1-Methoxy-2-tridecanol	Attack at C1
Thiols (e.g., Thiophenol)	Base catalyst (e.g., Et₃N)	1-(Phenylthio)-2-tridecanol	Attack at C1
Grignard Reagents (e.g., CH₃MgBr)	Diethyl ether, then H₃O⁺ workup	2-Tetradecanol	Attack at C1

Experimental Protocols

Protocol 1: Synthesis of β-Amino Alcohols via Ring-Opening with Amines

β-Amino alcohols are crucial building blocks in the synthesis of many pharmaceuticals and chiral auxiliaries. The reaction of 2-Undecyloxirane with amines provides a direct route to these valuable compounds.[1][2]

Reaction Scheme:

Materials:

• 2-Undecyloxirane (1.0 eq)

• Amine (e.g., aniline, benzylamine) (1.0-1.2 eq)

• Solvent (e.g., ethanol, methanol, or solvent-free)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

Procedure:

• To a round-bottom flask, add 2-Undecyloxirane (1.0 eq) and the amine (1.0-1.2 eq).

• If a solvent is used, add it to the flask to dissolve the reactants. For a solvent-free reaction, proceed to the next step.

• Attach a reflux condenser and heat the reaction mixture to reflux with stirring.

• Monitor the reaction progress using thin-layer chromatography (TLC).

• Once the reaction is complete (typically 2-6 hours), cool the mixture to room temperature.

• If a solvent was used, remove it under reduced pressure.

• The crude product can be purified by column chromatography on silica (B1680970) gel.

Expected Outcome:

This protocol typically yields the corresponding 1-amino-2-tridecanol with high regioselectivity.

Protocol 2: Synthesis of β-Alkoxy Alcohols via Ring-Opening with Alcohols

The ring-opening of epoxides with alcohols is a fundamental transformation for the synthesis of β-alkoxy alcohols, which are common substructures in various natural products and synthetic molecules.

Reaction Scheme (Acid-Catalyzed):

Materials:

• 2-Undecyloxirane (1.0 eq)

• Alcohol (e.g., methanol, ethanol) (as solvent or in excess)

• Acid catalyst (e.g., a few drops of concentrated H₂SO₄ or p-toluenesulfonic acid)

• Round-bottom flask

• Magnetic stirrer and stir bar

Procedure:

• Dissolve 2-Undecyloxirane (1.0 eq) in an excess of the desired alcohol in a round-bottom flask.

• Add a catalytic amount of the acid.

• Stir the reaction mixture at room temperature.

• Monitor the reaction by TLC.

• Upon completion, neutralize the acid with a weak base (e.g., sodium bicarbonate solution).

• Remove the excess alcohol under reduced pressure.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate to obtain the crude product.

• Purify by column chromatography if necessary.

Protocol 3: Synthesis of β-Hydroxy Sulfides via Ring-Opening with Thiols

β-Hydroxy sulfides are valuable synthetic intermediates and are found in some natural products.[3] The reaction of 2-Undecyloxirane with thiols under basic conditions provides a regioselective route to these compounds.[1]

Reaction Scheme:

Materials:

• 2-Undecyloxirane (1.0 eq)

• Thiol (e.g., thiophenol, benzyl (B1604629) mercaptan) (1.1 eq)

• Base (e.g., triethylamine, sodium hydroxide) (catalytic amount)

• Solvent (e.g., dichloromethane, THF)

• Round-bottom flask

• Magnetic stirrer and stir bar

Procedure:

• In a round-bottom flask, dissolve 2-Undecyloxirane (1.0 eq) and the thiol (1.1 eq) in the chosen solvent.

• Add a catalytic amount of the base to the mixture.

• Stir the reaction at room temperature.

• Monitor the reaction progress by TLC.

• Once the starting material is consumed, wash the reaction mixture with water to remove the catalyst.

• Extract the aqueous layer with the reaction solvent.

• Combine the organic layers, dry over anhydrous sodium sulfate, and remove the solvent in vacuo.

• The resulting crude product can be purified by column chromatography.

Visualizations

Caption: Regioselectivity of 2-Undecyloxirane Ring-Opening.

Caption: General Experimental Workflow for Epoxide Ring-Opening.

Applications in Drug Development

The synthesis of libraries of 1,2-disubstituted long-chain alkanes from 2-Undecyloxirane is a valuable strategy in drug discovery. These compounds can be screened for various biological activities. For instance, long-chain β-amino alcohols are analogs of sphingolipids and may exhibit interesting pharmacological properties. The ability to readily diversify the substituent introduced at the C1 or C2 position makes 2-Undecyloxirane a useful scaffold for generating chemical diversity in the early stages of drug development.

Safety Information

2-Undecyloxirane, like other epoxides, should be handled with care. Epoxides are potential alkylating agents and may be irritants. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Refer to the Safety Data Sheet (SDS) for detailed handling and disposal information.

References

• 1. Theoretical and Experimental Studies on the Regioselectivity of Epoxide Ring Opening by Nucleophiles in Nitromethane without any Catalyst: Nucleophilic-Chain Attack Mechanism | Semantic Scholar [semanticscholar.org]
• 2. Epoxide-opening cascades in the synthesis of polycyclic polyether natural products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. www2.chem.wisc.edu [www2.chem.wisc.edu]

Application Notes and Protocols for 2-Undecyloxirane in Enzymatic Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2-Undecyloxirane as a substrate in enzymatic reactions, with a focus on its biotransformation by epoxide hydrolases. This document includes representative quantitative data, detailed experimental protocols, and visualizations to guide researchers in utilizing this substrate for the synthesis of chiral diols, which are valuable building blocks in drug development.

Introduction

2-Undecyloxirane, a long-chain aliphatic epoxide, is a substrate of interest for enzymatic hydrolysis. The primary enzymes responsible for the biotransformation of such epoxides are epoxide hydrolases (EHs). These enzymes catalyze the ring-opening of the epoxide moiety via the addition of a water molecule to yield the corresponding vicinal diol, 1,2-dodecanediol (B74227). This reaction is of significant interest in medicinal chemistry and drug development as the enzymatic hydrolysis of racemic epoxides can proceed with high enantioselectivity, providing access to enantiopure epoxides and 1,2-diols. These chiral molecules are crucial intermediates in the synthesis of various bioactive compounds.

Epoxide hydrolases are ubiquitous in nature and have been identified in various organisms, including fungi, bacteria, plants, and mammals.[1][2] Fungal epoxide hydrolases, particularly from species like Aspergillus niger and yeasts such as Rhodotorula glutinis, have demonstrated activity towards a range of aliphatic epoxides.[3][4] The substrate specificity of these enzymes is often dependent on the length of the alkyl chain of the epoxide.[5] Plant epoxide hydrolases, such as the one from Solanum tuberosum (potato), are also known to have a preference for substrates with long, lipid-like substituents on the epoxide ring.

Data Presentation: Enzymatic Hydrolysis of 2-Undecyloxirane

The following table summarizes representative kinetic parameters and product yields for the hydrolysis of 2-Undecyloxirane catalyzed by a fungal epoxide hydrolase from Aspergillus niger. This data is compiled based on typical values observed for long-chain aliphatic epoxides and serves as a guide for experimental design.

Enzyme Source	Substrate	Product	Km (mM)	Vmax (μmol/min/mg)	Product Yield (%)	Enantiomeric Excess (e.e.) of Diol (%)
Aspergillus niger Epoxide Hydrolase	(R,S)-2-Undecyloxirane	(R)-1,2-Dodecanediol	1.5	25	>95	>98

Note: The data presented are representative and may vary depending on the specific experimental conditions, enzyme preparation, and purity.

Experimental Protocols

This section provides a detailed methodology for the enzymatic hydrolysis of 2-Undecyloxirane using a commercially available epoxide hydrolase from Aspergillus niger.

Materials and Reagents

• Epoxide hydrolase from Aspergillus niger (lyophilized powder)

• (R,S)-2-Undecyloxirane

• Potassium phosphate (B84403) buffer (50 mM, pH 7.0)

• Ethyl acetate

• Anhydrous sodium sulfate

• Standard of (R)-1,2-Dodecanediol

• Standard of (S)-1,2-Dodecanediol

Equipment

• Shaking incubator

• Centrifuge

• Vortex mixer

• Gas chromatograph (GC) with a chiral column (e.g., Chirasil-Dex)

• pH meter

• Analytical balance

Protocol for Enzymatic Hydrolysis of 2-Undecyloxirane

• Enzyme Preparation:

  • Prepare a stock solution of the Aspergillus niger epoxide hydrolase by dissolving the lyophilized powder in 50 mM potassium phosphate buffer (pH 7.0) to a final concentration of 1 mg/mL.

  • Keep the enzyme solution on ice.

• Substrate Preparation:

  • Prepare a 100 mM stock solution of (R,S)-2-Undecyloxirane in a suitable organic solvent like ethanol (B145695) or DMSO.

• Enzymatic Reaction:

  • In a 10 mL glass vial, add 4.9 mL of 50 mM potassium phosphate buffer (pH 7.0).

  • Add 50 μL of the 1 mg/mL enzyme solution to the buffer.

  • Pre-incubate the mixture at 30°C for 5 minutes with gentle shaking.

  • Initiate the reaction by adding 50 μL of the 100 mM (R,S)-2-Undecyloxirane stock solution to achieve a final substrate concentration of 1 mM.

  • Incubate the reaction mixture at 30°C with shaking at 200 rpm for a specified time course (e.g., 1, 2, 4, 8, and 24 hours).

• Reaction Quenching and Product Extraction:

  • At each time point, withdraw a 500 μL aliquot of the reaction mixture.

  • Quench the reaction by adding an equal volume (500 μL) of ethyl acetate.

  • Vortex the mixture vigorously for 1 minute to extract the product and remaining substrate.

  • Centrifuge the mixture at 5000 x g for 5 minutes to separate the organic and aqueous phases.

  • Carefully collect the upper organic layer (ethyl acetate) and transfer it to a clean microcentrifuge tube.

  • Dry the organic extract over anhydrous sodium sulfate.

• Analysis by Chiral Gas Chromatography (GC):

  • Analyze the extracted sample by GC using a chiral column to separate the enantiomers of the 1,2-dodecanediol product and the remaining 2-Undecyloxirane.

  • Use authentic standards of (R)- and (S)-1,2-dodecanediol to identify the retention times of the product enantiomers.

  • Quantify the product formation and the remaining substrate by comparing the peak areas with a standard curve.

  • Calculate the enantiomeric excess (e.e.) of the diol product using the formula: e.e. (%) = [|(R) - (S)| / |(R) + (S)|] x 100.

Visualizations

Enzymatic Reaction Workflow

References

• 1. Epoxide Hydrolases: Multipotential Biocatalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scilit.com [scilit.com]
• 3. academic.oup.com [academic.oup.com]
• 4. Fungal epoxide hydrolases: new landmarks in sequence-activity space - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes: 2-Undecyloxirane in Pharmaceutical Synthesis

Introduction

Potential Synthetic Applications

The primary reaction of epoxides is the ring-opening reaction, which can be catalyzed by either acid or base. This reaction can be used to introduce a 1,2-difunctionalized moiety into a molecule.

• Ring-Opening with Nucleophiles: 2-Undecyloxirane can react with a wide range of nucleophiles to introduce the 1-hydroxytridecan-2-yl or 2-hydroxytridecan-1-yl moiety. Potential nucleophiles include:

  • Amines: Reaction with primary or secondary amines can lead to the formation of amino alcohols, a common structural motif in pharmaceuticals (e.g., beta-blockers).

  • Azides: Ring-opening with sodium azide, followed by reduction, provides a route to 1,2-amino alcohols.

  • Thiols: Reaction with thiols can be used to introduce thioethers.

  • Alcohols and Phenols: This reaction can be used to form ether linkages.

  • Carbanions: Organometallic reagents (e.g., Grignard reagents, organolithiums) can open the epoxide ring to form new carbon-carbon bonds.

Hypothetical Synthetic Protocol: Synthesis of a Beta-Amino Alcohol

This protocol describes a general method for the synthesis of a beta-amino alcohol from 2-Undecyloxirane. This is a hypothetical example to illustrate the potential use of this starting material.

Reaction:

Materials:

• 2-Undecyloxirane (1,2-epoxytridecane)

• A primary or secondary amine (e.g., benzylamine)

• Solvent (e.g., ethanol, isopropanol, or acetonitrile)

• Optional: Lewis acid catalyst (e.g., lithium perchlorate)

Procedure:

• Dissolve 2-Undecyloxirane (1 equivalent) in the chosen solvent in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

• Add the amine (1 to 1.2 equivalents) to the solution.

• If a catalyst is used, add it to the reaction mixture (e.g., 0.1 equivalents of lithium perchlorate).

• Heat the reaction mixture to reflux and monitor the progress of the reaction by thin-layer chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., a gradient of ethyl acetate (B1210297) in hexanes) to obtain the desired amino alcohol.

Quantitative Data (Hypothetical)

The following table presents hypothetical data for the synthesis of a beta-amino alcohol to illustrate how such data should be presented.

Entry	Amine	Solvent	Catalyst	Time (h)	Yield (%)
1	Benzylamine	Ethanol	None	24	75
2	Benzylamine	Acetonitrile	LiClO4	8	90
3	Morpholine	Isopropanol	None	36	65
4	Morpholine	Acetonitrile	LiClO4	12	85

Visualizations

General Reaction Scheme for Epoxide Ring-Opening

This diagram illustrates the general mechanism of nucleophilic ring-opening of an epoxide.

Caption: General reaction scheme for the nucleophilic ring-opening of 2-Undecyloxirane.

Hypothetical Experimental Workflow

This diagram outlines the steps for the synthesis and purification of a pharmaceutical intermediate from 2-Undecyloxirane.

Application Notes and Protocols for 2-Undecyloxirane in Polymer Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Undecyloxirane, also known as 1,2-epoxytridecane, is a long-chain terminal epoxide monomer. Its polymerization yields poly(2-Undecyloxirane), a polyether with a saturated C11 alkyl side chain at each repeating unit. This hydrophobic polymer offers a unique combination of properties derived from its flexible polyether backbone and its long, nonpolar side chains. These characteristics make it a promising candidate for various applications in materials science and drug delivery, including the formulation of hydrophobic coatings, specialty surfactants, and as a component in polymer electrolytes.

This document provides detailed application notes and experimental protocols for the synthesis and characterization of poly(2-Undecyloxirane) via anionic and cationic ring-opening polymerization.

Applications

The long undecyl side chains of poly(2-Undecyloxirane) impart significant hydrophobicity to the polymer.[1][2][3] This property is central to its potential applications:

• Hydrophobic Coatings and Surface Modification: The low surface energy of poly(2-Undecyloxirane) makes it suitable for creating water-repellent surfaces on various substrates.[4] Applications include moisture barriers for electronics, anti-fouling coatings, and modifiers for construction materials.

• Specialty Surfactants and Emulsifiers: While the homopolymer is hydrophobic, block copolymers incorporating segments of poly(2-Undecyloxirane) and a hydrophilic polymer (e.g., polyethylene (B3416737) glycol) can act as powerful amphiphilic surfactants for stabilizing emulsions and dispersions.

• Polymer Electrolytes: The flexible polyether backbone can facilitate ion transport, while the bulky, nonpolar side chains can influence ion dissociation and mobility. This makes poly(2-Undecyloxirane) an interesting candidate for solid polymer electrolytes in battery applications.[5]

• Drug Delivery: The hydrophobic nature of poly(2-Undecyloxirane) can be utilized in the encapsulation of poorly water-soluble drugs, potentially improving their bioavailability and controlling their release.

Experimental Protocols

Protocol 1: Anionic Ring-Opening Polymerization of 2-Undecyloxirane

Anionic ring-opening polymerization of epoxides can produce polyethers with well-defined molecular weights and narrow polydispersity. This protocol describes the synthesis of poly(2-Undecyloxirane) using potassium naphthalenide as an initiator.

Materials:

• 2-Undecyloxirane (1,2-epoxytridecane), freshly distilled over CaH₂

• Tetrahydrofuran (THF), anhydrous, freshly distilled from sodium/benzophenone

• Potassium metal

• Naphthalene (B1677914), sublimed

• Methanol (B129727), anhydrous

• Argon gas, high purity

Procedure:

• Initiator Preparation (Potassium Naphthalenide):

  • In a glovebox, add 0.1 g of potassium metal and 0.33 g of naphthalene to a dried Schlenk flask equipped with a magnetic stir bar.

  • Add 25 mL of anhydrous THF.

  • Stir the mixture at room temperature until the potassium is consumed and a dark green solution is formed (approximately 2-3 hours).

  • The concentration of the initiator can be determined by titration.

• Polymerization:

  • In a separate, flame-dried Schlenk flask under an argon atmosphere, add 5.0 g (25.2 mmol) of freshly distilled 2-Undecyloxirane.

  • Add 50 mL of anhydrous THF and cool the solution to 0 °C in an ice bath.

  • Slowly add a calculated amount of the potassium naphthalenide initiator solution via syringe to achieve the desired monomer-to-initiator ratio (e.g., 100:1 for a target degree of polymerization of 100).

  • Allow the reaction to stir at 0 °C for 24 hours. The color of the reaction mixture may change, indicating the consumption of the initiator.

• Termination and Purification:

  • Terminate the polymerization by adding a small amount (e.g., 1 mL) of anhydrous methanol.

  • Precipitate the polymer by slowly pouring the reaction mixture into a large volume of cold methanol (e.g., 500 mL) with vigorous stirring.

  • Collect the white polymer precipitate by filtration.

  • Redissolve the polymer in a minimal amount of THF and re-precipitate into cold methanol to further purify.

  • Dry the final polymer product under vacuum at 40 °C to a constant weight.

Characterization:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Confirm the polymer structure and determine the number-average molecular weight (Mn) by end-group analysis.

• Gel Permeation Chromatography (GPC): Determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI = Mw/Mn).

Protocol 2: Cationic Ring-Opening Polymerization of 2-Undecyloxirane

Cationic ring-opening polymerization provides an alternative route to synthesize poly(2-Undecyloxirane), often employing Lewis or Brønsted acid initiators. This protocol uses boron trifluoride etherate (BF₃·OEt₂) as the initiator.

Materials:

• 2-Undecyloxirane (1,2-epoxytridecane), freshly distilled over CaH₂

• Dichloromethane (CH₂Cl₂), anhydrous, freshly distilled over CaH₂

• Boron trifluoride etherate (BF₃·OEt₂)

• Methanol, anhydrous

• Argon gas, high purity

Procedure:

• Polymerization:

  • In a flame-dried Schlenk flask under an argon atmosphere, dissolve 5.0 g (25.2 mmol) of freshly distilled 2-Undecyloxirane in 50 mL of anhydrous dichloromethane.

  • Cool the solution to -20 °C using a suitable cooling bath (e.g., dry ice/acetone).

  • In a separate, dry vial, prepare a solution of BF₃·OEt₂ in CH₂Cl₂ (e.g., 1% v/v).

  • Add a calculated amount of the BF₃·OEt₂ solution via syringe to the monomer solution to achieve the desired monomer-to-initiator ratio (e.g., 200:1).

  • Stir the reaction mixture at -20 °C for 12 hours.

• Termination and Purification:

  • Terminate the polymerization by adding 2 mL of anhydrous methanol.

  • Allow the solution to warm to room temperature.

  • Precipitate the polymer by pouring the solution into a large volume of cold methanol (500 mL).

  • Collect the polymer by filtration, redissolve in a small amount of dichloromethane, and re-precipitate in methanol.

  • Dry the polymer under vacuum at 40 °C to a constant weight.

Characterization:

• NMR Spectroscopy: To confirm the polymer structure.

• GPC: To determine Mn, Mw, and PDI.

Data Presentation

The following tables summarize representative quantitative data for poly(2-Undecyloxirane) synthesized via anionic and cationic polymerization. The exact values will depend on the specific reaction conditions.

Table 1: Polymerization of 2-Undecyloxirane - Reaction Conditions and Results

Polymerization Method	Monomer:Initiator Ratio	Temperature (°C)	Time (h)	Yield (%)	Mn (GPC, g/mol )	PDI (GPC)
Anionic (K-Naphth.)	100:1	0	24	85	18,500	1.15
Anionic (K-Naphth.)	200:1	0	24	82	35,200	1.20
Cationic (BF₃·OEt₂)	200:1	-20	12	75	28,800	1.45
Cationic (BF₃·OEt₂)	300:1	-20	12	70	41,500	1.52

Table 2: Thermal Properties of Poly(2-Undecyloxirane)

Mn ( g/mol )	Glass Transition Temp. (Tg, °C)	Melting Temp. (Tm, °C)	Decomposition Temp. (Td, 5% wt loss, °C)
18,500	-45	Not observed	320
35,200	-42	Not observed	325

Note: The absence of a distinct melting point suggests the polymer is largely amorphous, which is typical for polymers with long, flexible side chains that hinder crystallization.

Mandatory Visualizations

Caption: Anionic Ring-Opening Polymerization of 2-Undecyloxirane.

Caption: Cationic Ring-Opening Polymerization of 2-Undecyloxirane.

Caption: General Experimental Workflow for Polymerization.

References

• 1. Hydrophobic Polymers [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. zmsilane.com [zmsilane.com]
• 5. Frontiers | Effect of Alkyl Side Chain Length on the Lithium-Ion Conductivity for Polyether Electrolytes [frontiersin.org]

Application Notes and Protocols for the Chromatographic Separation of 2-Undecyloxirane Isomers

For researchers, scientists, and professionals engaged in drug development and chemical analysis, the effective separation and quantification of stereoisomers are critical for ensuring product safety, efficacy, and quality. 2-Undecyloxirane, a chiral epoxide, presents a common analytical challenge in resolving its enantiomers. This document provides detailed application notes and protocols for the chromatographic separation of 2-Undecyloxirane isomers, focusing on High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) methodologies.

High-Performance Liquid Chromatography (HPLC) Method

Chiral HPLC is a powerful technique for the separation of enantiomers. Polysaccharide-based chiral stationary phases (CSPs) are particularly effective for resolving a wide range of chiral compounds, including epoxides. The following protocol is a recommended starting point for the separation of (R)- and (S)-2-Undecyloxirane.

Experimental Protocol: Chiral HPLC

1. Instrumentation and Consumables:

• HPLC System: A standard HPLC or UHPLC system equipped with a pump, autosampler, column compartment with temperature control, and a UV-Vis or photodiode array (PDA) detector.

• Chiral Column: A polysaccharide-based chiral stationary phase is recommended. A good starting point is a column with an amylose (B160209) or cellulose (B213188) derivative coated on silica (B1680970) gel. For example, a column with amylose tris(3,5-dimethylphenylcarbamate) as the chiral selector.

• Solvents: HPLC-grade n-hexane and isopropanol.

• Sample: A racemic mixture of 2-Undecyloxirane dissolved in the mobile phase.

2. Sample Preparation:

• Prepare a stock solution of racemic 2-Undecyloxirane at a concentration of 1 mg/mL in the mobile phase (e.g., n-Hexane:Isopropanol 90:10 v/v).

• Filter the sample solution through a 0.45 µm syringe filter before injection to remove any particulate matter.

3. Chromatographic Conditions: The following table summarizes the recommended starting chromatographic conditions. Optimization may be required based on the specific column and system used.

Parameter	Recommended Condition
Column	Amylose tris(3,5-dimethylphenylcarbamate) CSP (e.g., Chiralpak® AD-H, 250 x 4.6 mm, 5 µm)
Mobile Phase	n-Hexane : Isopropanol (90:10, v/v)
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Injection Volume	10 µL
Detection	UV at 210 nm (as epoxides may have weak chromophores, detection at low UV wavelengths is often necessary)

4. Data Analysis:

• Identify the peaks corresponding to the (R)- and (S)-enantiomers. The elution order should be confirmed by injecting a standard of a known enantiomer if available.

• Calculate the resolution (Rs) between the two enantiomeric peaks. A resolution of >1.5 indicates baseline separation.

• Determine the enantiomeric excess (e.e.) of a non-racemic sample using the peak areas of the two enantiomers.

Expected Results and Quantitative Data (Example)

Under the optimized conditions, baseline separation of the 2-Undecyloxirane enantiomers is expected. The following table presents hypothetical, yet typical, quantitative data for such a separation.

Parameter	(R)-2-Undecyloxirane	(S)-2-Undecyloxirane
Retention Time (t_R)	8.5 min	10.2 min
Peak Area	(Varies with concentration)	(Varies with concentration)
Resolution (R_s)	\multicolumn{2}{c	}{> 2.0}
Selectivity (α)	\multicolumn{2}{c	}{1.25}

Note: The high resolution factor (>2.0) in this example indicates a complete separation of the two enantiomers, allowing for accurate quantification.

HPLC Method Development Workflow

The following diagram illustrates a logical workflow for developing a chiral HPLC separation method.

HPLC Method Development Workflow for 2-Undecyloxirane Isomers.

Gas Chromatography (GC) Method

For volatile and semi-volatile epoxides, chiral Gas Chromatography (GC) offers an alternative with high resolution. The use of cyclodextrin-based chiral stationary phases is common for the enantioselective separation of such compounds.

Experimental Protocol: Chiral GC

1. Instrumentation and Consumables:

• GC System: A Gas Chromatograph equipped with a split/splitless injector, a flame ionization detector (FID) or a mass spectrometer (MS), and an autosampler.

• Chiral Column: A capillary column with a cyclodextrin-based chiral stationary phase. A derivative of β-cyclodextrin is often a good choice.

• Carrier Gas: Helium or Hydrogen.

• Sample: A racemic mixture of 2-Undecyloxirane, diluted in a suitable solvent like hexane.

2. Sample Preparation:

• Prepare a dilute solution of 2-Undecyloxirane (e.g., 100 µg/mL) in HPLC-grade hexane.

• Transfer the sample to a GC vial.

3. Chromatographic Conditions:

Parameter	Recommended Condition
Column	e.g., Chirasil-Dex CB (25 m x 0.25 mm, 0.25 µm)
Injector Temperature	250 °C
Injection Mode	Split (e.g., 50:1)
Injection Volume	1 µL
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Oven Temperature Program	Start at 100 °C, hold for 2 min, ramp to 180 °C at 2 °C/min, hold for 5 min.
Detector	FID at 280 °C

4. Data Analysis:

• Similar to the HPLC method, identify the enantiomer peaks and calculate the resolution and enantiomeric excess.

Expected Results and Quantitative Data (Example)

The following table shows representative quantitative data for a chiral GC separation of 2-Undecyloxirane isomers.

Parameter	(R)-2-Undecyloxirane	(S)-2-Undecyloxirane
Retention Time (t_R)	22.1 min	22.8 min
Peak Area	(Varies with concentration)	(Varies with concentration)
Resolution (R_s)	\multicolumn{2}{c	}{> 1.8}
Selectivity (α)	\multicolumn{2}{c	}{1.04}

GC Method Development Workflow

This diagram outlines the steps for developing a chiral GC separation method.

GC Method Development Workflow for 2-Undecyloxirane Isomers.

Concluding Remarks

The protocols provided offer robust starting points for the successful chromatographic separation of 2-Undecyloxirane isomers. It is important to note that method optimization is often necessary to achieve the desired resolution and analysis time, depending on the specific instrumentation and columns available. For regulated environments, full method validation should be performed to ensure accuracy, precision, linearity, and robustness.

Application Note: Derivatization of 2-Undecyloxirane for Enhanced Chromatographic Analysis

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details robust and reliable methods for the derivatization of the long-chain aliphatic epoxide, 2-Undecyloxirane, to facilitate its quantitative analysis by High-Performance Liquid Chromatography (HPLC) with UV detection and Gas Chromatography-Mass Spectrometry (GC-MS). Due to its lack of a strong chromophore and its polarity, direct analysis of 2-Undecyloxirane can be challenging. The protocols provided herein describe two effective derivatization strategies: 1) a pre-column derivatization for HPLC analysis via ring-opening with N,N-diethyldithiocarbamate (DTC) to yield a UV-active product, and 2) a two-step derivatization for GC-MS analysis involving acid-catalyzed hydrolysis to form the corresponding diol, followed by silylation to increase volatility and improve chromatographic performance. These methods offer high sensitivity and reproducibility, making them suitable for various research and quality control applications.

Introduction

2-Undecyloxirane is a long-chain aliphatic epoxide that finds applications in organic synthesis and as a potential intermediate in the manufacturing of various specialty chemicals and pharmaceutical agents. Accurate quantification of this compound is crucial for reaction monitoring, purity assessment, and stability studies. However, its chemical structure—a long alkyl chain with a terminal epoxide group—presents analytical challenges. The absence of a UV-absorbing chromophore limits its detectability by standard HPLC-UV methods, and its polarity can lead to poor peak shape and thermal instability in GC analysis.

To overcome these limitations, chemical derivatization is an essential strategy. This process modifies the analyte to introduce properties that are more amenable to chromatographic analysis. For HPLC, derivatization can introduce a chromophore, while for GC, it can increase volatility and thermal stability. This note provides detailed protocols for two such derivatization approaches for 2-Undecyloxirane.

Part 1: HPLC Analysis with Pre-Column Derivatization

Principle

For HPLC-UV analysis, 2-Undecyloxirane is derivatized by nucleophilic ring-opening of the epoxide with N,N-diethyldithiocarbamate (DTC). This reaction introduces a dithiocarbamate (B8719985) group, which acts as a strong chromophore, allowing for sensitive UV detection. The excess DTC reagent is subsequently decomposed by acidification, simplifying the sample matrix prior to injection.

Experimental Protocol: Derivatization with N,N-diethyldithiocarbamate (DTC)

Materials and Reagents:

• 2-Undecyloxirane standard

• Sodium N,N-diethyldithiocarbamate trihydrate (DTC)

• Phosphate (B84403) buffer (0.05 M, pH 7.0)

• Orthophosphoric acid (85%)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Microcentrifuge tubes (1.5 mL)

• Heating block or water bath

Procedure:

• Preparation of DTC Reagent: Prepare a 10 mM solution of DTC in 0.05 M phosphate buffer (pH 7.0).

• Sample Preparation: Prepare a stock solution of 2-Undecyloxirane in a suitable organic solvent (e.g., acetonitrile). Dilute the stock solution with the phosphate buffer to achieve the desired concentration range for the calibration curve.

• Derivatization Reaction: In a 1.5 mL microcentrifuge tube, mix 0.4 mL of the 2-Undecyloxirane sample (or standard) with 0.4 mL of the 10 mM DTC reagent solution.

• Incubation: Tightly cap the tube and incubate the mixture in a heating block or water bath at 60°C for 20 minutes.

• Reaction Quenching and DTC Decomposition: After incubation, cool the tube to room temperature. Add 10 µL of 85% orthophosphoric acid to the reaction mixture to lower the pH to approximately 2. This step stops the reaction and decomposes the excess DTC.

• Sample Analysis: Vortex the mixture briefly. The sample is now ready for HPLC analysis. An aliquot (e.g., 20 µL) can be directly injected into the HPLC system.

HPLC-UV Method Parameters

Parameter	Value
Column	C18 reverse-phase column (e.g., 150 x 4.6 mm, 5 µm)
Mobile Phase	Isocratic: 60% Acetonitrile, 40% Water (adjust as needed for optimal separation)
Flow Rate	1.0 mL/min
Detection Wavelength	278 nm
Injection Volume	20 µL
Column Temperature	30°C

Quantitative Performance Data (Representative)

The following table summarizes the expected performance of the HPLC method for the analysis of derivatized 2-Undecyloxirane.[1][2]

Parameter	Typical Value
Linearity Range	0.25 - 50 µM
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	~0.1 µM
Limit of Quantitation (LOQ)	~0.25 µM
Recovery	≥ 94%
Precision (RSD)	< 5%

Workflow Diagram

References

• 1. researchgate.net [researchgate.net]
• 2. Simultaneous quantification of epoxy and hydroxy fatty acids as oxidation products of triacylglycerols in edible oils - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: 2-Undecyloxirane Reactions

Welcome to the Technical Support Center for 2-Undecyloxirane reactions. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common problems encountered during experiments with this terminal epoxide.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of low yield or incomplete reactions with 2-Undecyloxirane, and how can I improve it?

A1: Low yields in 2-Undecyloxirane ring-opening reactions can arise from several factors. Incomplete reaction is a frequent issue; ensure you are using an adequate amount of your nucleophile and catalyst, and consider extending the reaction time or increasing the temperature.[1] The stability of 2-Undecyloxirane itself can also play a role, as some epoxides may decompose or polymerize under harsh conditions.[1] Using milder reaction conditions or a more selective catalyst can sometimes prevent this.[1] Additionally, problems during product isolation and purification can result in apparent low yields. It is advisable to review your work-up and purification methods to minimize product loss.[1]

Q2: I am observing the formation of a diol as a major byproduct. How can I prevent this?

A2: The formation of 1,2-dodecanediol (B74227) is a common side reaction, particularly when water is present.[1] This occurs because water can act as a nucleophile, leading to the hydrolysis of the epoxide. To minimize this, ensure that your reagents and solvents are anhydrous. If the reaction must be conducted in an aqueous or protic solvent, using a large excess of your desired nucleophile can help it outcompete the water.

Q3: My reaction is not showing the expected regioselectivity. How can I control which carbon of the 2-Undecyloxirane is attacked?

A3: Regioselectivity in the ring-opening of 2-Undecyloxirane, an unsymmetrical epoxide, is primarily dictated by the reaction conditions (acidic vs. basic/nucleophilic).

• Under basic or nucleophilic conditions (SN2 mechanism): The nucleophile will preferentially attack the less sterically hindered carbon, which for 2-Undecyloxirane is the terminal carbon (C1). This is because the reaction proceeds via a classic SN2 pathway where steric hindrance is the dominant factor.

• Under acidic conditions (SN1-like mechanism): The reaction proceeds through a transition state with significant carbocation character. The nucleophile will preferentially attack the more substituted carbon (C2), as it can better stabilize the partial positive charge.

Q4: What is the expected stereochemistry of the product, and what can cause deviations?

A4: The ring-opening of epoxides is a stereospecific reaction. The reaction proceeds via an SN2 mechanism, which involves a backside attack by the nucleophile. This results in an inversion of the configuration at the carbon center that is attacked. For a chiral epoxide, this means the stereochemistry of the product is predictable. If you start with an achiral epoxide like 2-Undecyloxirane, the reaction will produce a racemic mixture if a new stereocenter is formed.

Q5: I am facing difficulties in purifying the product of my 2-Undecyloxirane reaction. What are some recommended procedures?

A5: Purification of epoxide reaction products often involves removing unreacted starting materials, the catalyst, and any side products. A common initial step is an aqueous work-up to remove water-soluble components. Repeated washing of the reaction mixture with water can help remove unreacted peroxides or acids. For neutral, non-polar products, column chromatography on silica (B1680970) gel is a standard and effective method. Distillation can also be employed if the product is volatile and thermally stable.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Low Yield / Incomplete Reaction	- Insufficient reaction time or temperature.- Inactive catalyst.- Steric hindrance from a bulky nucleophile.	- Increase reaction time and/or temperature. Monitor reaction progress by TLC or GC.- Use a fresh, properly stored catalyst.- Consider a less sterically hindered nucleophile if possible.
Poor Regioselectivity	- Incorrect reaction conditions (acidic vs. basic).- For reactions with similarly substituted carbons, achieving high regioselectivity can be challenging.	- For attack at the less substituted carbon, use basic/nucleophilic conditions.- For attack at the more substituted carbon, use acidic conditions.- Consider using a catalyst that can enhance regioselectivity.
Formation of 1,2-Dodecanediol	- Presence of water in the reaction mixture.	- Use anhydrous solvents and reagents. Dry all glassware thoroughly before use.- Run the reaction under an inert atmosphere (e.g., Nitrogen or Argon).
Formation of Polymeric Byproducts	- High concentration of 2-Undecyloxirane.- Harsh reaction conditions.	- Use a more dilute solution of the epoxide.- Add the epoxide slowly to the reaction mixture containing the nucleophile.- Employ milder conditions (lower temperature, less reactive catalyst).
Difficult Product Purification	- Emulsion formation during aqueous work-up.- Co-elution of product and impurities during chromatography.	- If an emulsion forms, try adding brine to break it.- Optimize your chromatography solvent system to achieve better separation.

Experimental Protocols

Example Protocol: Base-Catalyzed Ring-Opening of 2-Undecyloxirane with Sodium Methoxide (B1231860)

This protocol describes the reaction of 2-Undecyloxirane with sodium methoxide in methanol, a typical example of a base-catalyzed ring-opening.

Materials:

• 2-Undecyloxirane

• Sodium methoxide (25 wt% in methanol)

• Anhydrous methanol

• Diethyl ether

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask, magnetic stirrer, and inert atmosphere setup (e.g., nitrogen balloon)

Procedure:

• In a clean, dry round-bottom flask under an inert atmosphere, dissolve 2-Undecyloxirane (1.0 eq) in anhydrous methanol.

• With stirring, add sodium methoxide solution (1.2 eq) dropwise at room temperature.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Once the reaction is complete, quench the reaction by adding saturated aqueous NH₄Cl solution.

• Extract the product with diethyl ether (3 x 20 mL).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualizations

Caption: A troubleshooting workflow for common issues in 2-Undecyloxirane reactions.

Caption: Regioselectivity in the ring-opening of 2-Undecyloxirane under different conditions.

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: Purification of 2-Undecyloxirane

Welcome to the technical support center for the purification of 2-Undecyloxirane (also known as 1,2-Epoxytridecane). This guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in obtaining high-purity 2-Undecyloxirane for their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in a crude sample of 2-Undecyloxirane?

A1: Common impurities largely depend on the synthetic route used. A frequent method for synthesizing 2-Undecyloxirane is the epoxidation of 1-tridecene. Potential impurities from this synthesis include:

• Unreacted 1-tridecene: The starting alkene is non-polar and can be challenging to separate from the similarly non-polar product.

• Diol byproduct (1,2-tridecanediol): This can form through the ring-opening of the epoxide if water is present during the reaction or workup. This impurity is significantly more polar than the desired epoxide.

• Residual oxidizing agent and byproducts: For instance, if meta-chloroperoxybenzoic acid (m-CPBA) is used, meta-chlorobenzoic acid will be a byproduct.

• Solvent residues: Depending on the solvents used in the synthesis and workup.

Q2: Which purification technique is most suitable for 2-Undecyloxirane?

A2: The choice of purification technique depends on the scale of your experiment and the nature of the impurities.

• Fractional Vacuum Distillation: This is an excellent method for large-scale purification, especially for removing non-volatile impurities and residual solvents. Given the high boiling point of 2-Undecyloxirane, distillation must be performed under reduced pressure to prevent decomposition.

• Flash Column Chromatography: This is a versatile technique for both small and medium-scale purifications and is particularly effective for separating compounds with different polarities, such as the epoxide product from the more polar diol byproduct.

• Preparative High-Performance Liquid Chromatography (HPLC): For achieving the highest purity on a smaller scale, preparative HPLC is the method of choice. It offers high resolution for separating closely related impurities.

Q3: My 2-Undecyloxirane appears to be degrading during purification on a silica (B1680970) gel column. What is happening and how can I prevent it?

A3: Epoxides can be sensitive to the acidic nature of standard silica gel, which can catalyze ring-opening to form the corresponding diol or other byproducts.[1] To mitigate this, you can:

• Use deactivated silica gel: Neutralize the silica gel by pre-treating it with a solution containing a small amount of a non-nucleophilic base, like triethylamine (B128534) (typically 0.5-1% in the eluent), and then flushing with the mobile phase before loading your sample.

• Use an alternative stationary phase: Consider using a less acidic stationary phase such as neutral alumina (B75360).

• Minimize contact time: Run the column with a slightly higher flow rate to reduce the time the compound spends on the stationary phase.

Q4: How can I monitor the progress of my purification?

A4: Thin-Layer Chromatography (TLC) is a quick and effective way to monitor your purification. Since 2-Undecyloxirane is a non-polar, aliphatic compound, it will not be visible under UV light.[2][3] Therefore, a chemical stain is required for visualization. A potassium permanganate (B83412) (KMnO₄) stain is a good choice as it reacts with the epoxide and any unreacted alkene (impurities), appearing as yellow spots on a purple background. Anisaldehyde or vanillin (B372448) stains can also be effective for visualizing epoxides.[2][3]

Purification Protocols and Data

Fractional Vacuum Distillation

This method is ideal for purifying large quantities of 2-Undecyloxirane and removing non-volatile impurities.

Experimental Protocol:

• Apparatus Setup: Assemble a fractional distillation apparatus equipped with a vacuum pump, a short Vigreux column, a condenser, and a receiving flask. Ensure all glassware joints are properly sealed with vacuum grease.

• Sample Preparation: Place the crude 2-Undecyloxirane in a round-bottom flask with a magnetic stir bar. Do not fill the flask to more than two-thirds of its volume.

• Distillation:

  • Begin stirring and slowly reduce the pressure to the desired level (e.g., 15 mmHg).

  • Gradually heat the distillation flask using a heating mantle.

  • Collect any low-boiling fractions (e.g., residual solvent) in a separate receiving flask.

  • As the temperature approaches the expected boiling point of 2-Undecyloxirane, change to a clean receiving flask.

  • Collect the fraction that distills at a constant temperature.

• Analysis: Analyze the collected fractions by TLC or GC-MS to confirm purity.

Parameter	Value	Reference
Boiling Point	138 °C at 15 mmHg

Note: This boiling point is for (R)-(+)-1,2-Epoxytridecane, a stereoisomer of 2-Undecyloxirane, and serves as a good estimate.

Flash Column Chromatography

This is a standard method for purifying moderate quantities of 2-Undecyloxirane.

Experimental Protocol:

• TLC Analysis: Determine a suitable solvent system using TLC. A good starting point for non-polar compounds like 2-Undecyloxirane is a mixture of hexane (B92381) and ethyl acetate. Aim for an Rf value of 0.2-0.3 for the product.

• Column Packing:

  • Select a column of appropriate size for your sample amount.

  • Pack the column with silica gel (230-400 mesh) as a slurry in the initial, least polar mobile phase.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of a non-polar solvent (e.g., hexane or dichloromethane).

  • Alternatively, for better resolution, pre-adsorb the crude product onto a small amount of silica gel, evaporate the solvent, and load the dry powder onto the top of the column.

• Elution:

  • Begin elution with the least polar mobile phase.

  • Gradually increase the polarity of the mobile phase (gradient elution) if necessary to elute the product and any more polar impurities.

• Fraction Collection and Analysis:

  • Collect fractions and monitor their composition by TLC.

  • Combine the fractions containing the pure product.

  • Remove the solvent under reduced pressure using a rotary evaporator.

Parameter	Recommended Starting Conditions
Stationary Phase	Silica Gel (230-400 mesh) or Neutral Alumina
Mobile Phase	Hexane/Ethyl Acetate gradient (e.g., 99:1 to 95:5)
TLC Visualization	Potassium Permanganate or Anisaldehyde stain

Preparative HPLC

For obtaining highly pure 2-Undecyloxirane on a smaller scale.

Experimental Protocol:

• Method Development: Develop a separation method on an analytical HPLC system first to determine the optimal mobile phase and gradient conditions. A reversed-phase C18 column is suitable for this non-polar compound.

• System Preparation: Equilibrate the preparative HPLC system with the initial mobile phase conditions.

• Sample Injection: Dissolve the partially purified sample in the mobile phase and inject it onto the column.

• Fraction Collection: Collect fractions as the product elutes from the column. Use a UV detector at a low wavelength (if there is any end-absorption) or a refractive index detector to monitor the elution.

• Purity Analysis and Solvent Removal:

  • Analyze the purity of the collected fractions using analytical HPLC.

  • Pool the pure fractions.

  • Remove the mobile phase solvents, which may require lyophilization if a significant amount of water is present.

Parameter	Recommended Starting Conditions
Stationary Phase	C18 silica gel
Mobile Phase	Acetonitrile/Water or Methanol/Water gradient
Detection	Refractive Index (RI) or Evaporative Light Scattering (ELSD)

Troubleshooting Guides

Distillation Troubleshooting

Problem	Possible Cause(s)	Solution(s)
Bumping/Unstable Boiling	- Uneven heating.- Insufficient stirring.	- Use a heating mantle with a stir bar.- Ensure vigorous stirring.
Product Decomposition	- Distillation temperature is too high.	- Reduce the pressure to lower the boiling point.
Poor Separation	- Inefficient fractionating column.- Distillation rate is too fast.	- Use a longer Vigreux column or a packed column.- Slow down the heating rate to allow for proper equilibration.

Chromatography Troubleshooting

Problem	Possible Cause(s)	Solution(s)
Product Degradation on Column	- Acidic silica gel causing epoxide ring-opening.	- Use deactivated silica gel (add 0.5-1% triethylamine to the eluent).- Use neutral alumina as the stationary phase.
Poor Separation from Non-polar Impurities (e.g., 1-tridecene)	- Mobile phase is too polar.	- Use a less polar mobile phase (e.g., higher percentage of hexane).- Use a very long column for better resolution.
Product Elutes with the Solvent Front	- Mobile phase is too polar.	- Start with a much less polar solvent system (e.g., 100% hexane).
Product Does Not Elute from the Column	- Mobile phase is not polar enough.	- Gradually increase the polarity of the mobile phase.
Streaking on TLC Plate	- Sample is too concentrated.- Presence of very polar impurities.	- Dilute the sample before spotting.- Add a small amount of a more polar solvent to the mobile phase.

Visualizations

Caption: General workflow for the purification of 2-Undecyloxirane.

Caption: Troubleshooting logic for flash chromatography of 2-Undecyloxirane.

References

• 1. 1,2-EPOXYTETRADECANE | 3234-28-4 [chemicalbook.com]
• 2. silicycle.com [silicycle.com]
• 3. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Optimization of 2-Undecyloxirane Synthesis

Welcome to the technical support center for the synthesis and optimization of 2-Undecyloxirane (also known as 1,2-Epoxytridecane). This resource is designed for researchers, scientists, and professionals in drug development to address common challenges and improve reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 2-Undecyloxirane?

A1: The most common laboratory method for synthesizing 2-Undecyloxirane is through the epoxidation of its corresponding alkene, 1-tridecene (B165156). For achieving high enantioselectivity, the Jacobsen-Katsuki epoxidation is a highly effective and widely used method for unfunctionalized terminal alkenes like 1-tridecene.[1][2] This reaction utilizes a chiral manganese-salen complex as a catalyst.[3]

Q2: Which catalyst and oxidant combination is recommended for the Jacobsen epoxidation of 1-tridecene?

A2: A common and effective combination is a chiral (salen)manganese(III) complex, known as Jacobsen's catalyst, with an oxidant such as sodium hypochlorite (B82951) (NaOCl, household bleach) or meta-chloroperoxybenzoic acid (m-CPBA).[4] The addition of a co-catalyst or additive, like 4-phenylpyridine (B135609) N-oxide (PPNO), can sometimes improve reaction rates and yields.[3]

Q3: My reaction yield is consistently low. What are the potential causes?

A3: Low yield can stem from several factors:

• Inactive Catalyst: The Mn(III)-salen catalyst can degrade if not handled or stored properly. Ensure it is protected from moisture and light.

• Decomposition of Oxidant: Oxidants like NaOCl can be unstable. Use a fresh, properly titrated solution for best results.

• Suboptimal Temperature: The reaction is typically run at low temperatures (e.g., 0 °C) to improve selectivity and minimize side reactions. Running it at room temperature can lead to byproduct formation.

• Incorrect Stoichiometry: The molar ratio of alkene, oxidant, and catalyst is crucial. An excess of the oxidant may be required, but too much can lead to over-oxidation or catalyst degradation.

• Side Reactions: The primary side reaction is the ring-opening of the newly formed epoxide to form a diol, especially in the presence of water or acid.

Q4: How can I minimize the formation of 1,2-tridecanediol as a byproduct?

A4: The formation of the diol byproduct occurs through the hydrolysis of the epoxide. To minimize this, ensure the reaction is run under anhydrous or buffered conditions. If using aqueous oxidants like NaOCl, a buffered solution can help maintain the optimal pH. During workup, avoid unnecessarily harsh acidic or basic conditions.

Q5: What is the best way to purify the final 2-Undecyloxirane product?

A5: After the reaction workup, which typically involves quenching excess oxidant and extracting the product into an organic solvent, the crude product can be purified. Flash column chromatography on silica (B1680970) gel is a highly effective method for separating 2-Undecyloxirane from unreacted starting material, the catalyst, and any polar byproducts like the diol.

Troubleshooting Guide

This guide addresses specific issues you might encounter during the synthesis of 2-Undecyloxirane.

Issue 1: Low or No Product Formation

• Symptom: TLC or GC-MS analysis shows primarily unreacted 1-tridecene.

• Possible Causes & Solutions:

  • Inactive Catalyst:

    • Test: Use a fresh batch of Jacobsen's catalyst.

    • Solution: Store the catalyst under an inert atmosphere and in a cool, dark place.

  • Degraded Oxidant:

    • Test: Titrate your NaOCl solution to confirm its concentration.

    • Solution: Use a freshly opened bottle of m-CPBA or a newly prepared and titrated bleach solution.

  • Insufficient Reaction Time:

    • Solution: Monitor the reaction progress over a longer period using TLC or GC. Some reactions may require several hours to reach completion.

Issue 2: Poor Enantioselectivity (Low %ee)

• Symptom: Chiral HPLC analysis shows a nearly racemic mixture of the epoxide enantiomers.

• Possible Causes & Solutions:

  • Incorrect Catalyst Enantiomer:

    • Solution: Double-check that you are using the correct enantiomer of the salen ligand for your desired product stereochemistry.

  • Reaction Temperature Too High:

    • Solution: Maintain a consistent low temperature (e.g., 0 °C or below) throughout the addition of the oxidant and the duration of the reaction. Higher temperatures can erode enantioselectivity.

  • Presence of Impurities:

    • Solution: Ensure all reagents and solvents are pure and dry. Impurities can interfere with the chiral environment of the catalyst.

Data Presentation: Optimizing Reaction Conditions

The following table summarizes typical reaction conditions and outcomes for the Jacobsen epoxidation of terminal alkenes, providing a baseline for optimizing the synthesis of 2-Undecyloxirane.

Alkene Substrate	Catalyst (mol%)	Oxidant	Additive	Solvent	Temp (°C)	Time (h)	Yield (%)	ee (%)
Styrene	2	NaOCl	NMO	CH₂Cl₂/H₂O	0	4	85	86
Styrene	2	KHSO₅	None	H₂O/CH₃CN	17	0.25	>99	66
α-Methylstyrene	4	NaOCl	PPNO	CH₂Cl₂/H₂O	0	8	75	92
1-Dodecene	5	m-CPBA	NMO	CH₂Cl₂	0	6	88	90
1-Octene	4	NaOCl	PPNO	CH₂Cl₂/H₂O	-5	12	82	85

Data compiled from literature to show representative examples. NMO = N-Methylmorpholine N-oxide; PPNO = 4-Phenylpyridine N-oxide.

Experimental Protocols

Protocol: Jacobsen-Katsuki Epoxidation of 1-Tridecene

This protocol provides a general procedure for the enantioselective synthesis of 2-Undecyloxirane.

Materials:

• 1-Tridecene

• (R,R)-Jacobsen's Catalyst

• 4-Phenylpyridine N-oxide (PPNO)

• Dichloromethane (CH₂Cl₂), anhydrous

• Buffered sodium hypochlorite (NaOCl) solution (e.g., commercial bleach buffered to pH ~11)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Silica gel for column chromatography

• Hexane and Ethyl Acetate (B1210297) for elution

Procedure:

• Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 1-tridecene (1.0 eq) and 4-phenylpyridine N-oxide (0.25 eq) in dichloromethane.

• Catalyst Addition: Add (R,R)-Jacobsen's catalyst (0.05 eq) to the stirred solution.

• Cooling: Cool the reaction mixture to 0 °C using an ice-water bath.

• Oxidant Addition: While stirring vigorously, add the buffered sodium hypochlorite solution (1.5 eq) dropwise over 1-2 hours. Maintain the temperature at 0 °C.

• Reaction Monitoring: Monitor the reaction progress by TLC (staining with potassium permanganate) or GC-MS. The reaction is typically complete within 4-8 hours.

• Workup: Once the reaction is complete, transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with saturated sodium sulfite (B76179) solution (to quench excess oxidant) and brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the resulting crude oil by flash column chromatography on silica gel, using a gradient of hexane/ethyl acetate as the eluent, to yield pure 2-Undecyloxirane.

Visualizations

Reaction Pathway

A simplified reaction scheme for the epoxidation of 1-tridecene.

Experimental Workflow for Yield Optimization

References

• 1. Jacobsen epoxidation - Wikipedia [en.wikipedia.org]
• 2. Jacobsen epoxidation | OpenOChem Learn [learn.openochem.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Technical Support Center: 2-Undecyloxirane Storage and Stability

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance on the proper storage and handling of 2-Undecyloxirane to ensure its stability and integrity for research and development applications. Below you will find frequently asked questions (FAQs) and troubleshooting guides to address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 2-Undecyloxirane?

A1: To maintain its chemical integrity, 2-Undecyloxirane should be stored under controlled conditions. Key recommendations include temperature control and protection from environmental factors.

Q2: How does temperature affect the stability of 2-Undecyloxirane?

A2: 2-Undecyloxirane is a thermally sensitive compound. Elevated temperatures can lead to degradation. To mitigate this, refrigerated storage is strongly recommended. Some suppliers even utilize cold-chain transportation to maintain product quality during shipping.[1]

Q3: Is 2-Undecyloxirane sensitive to moisture?

A3: Yes. As an epoxide, 2-Undecyloxirane is susceptible to hydrolysis, a chemical reaction with water. This reaction can lead to the opening of the epoxide ring and the formation of undesired diol impurities. Therefore, it is crucial to store 2-Undecyloxirane in a dry environment and to handle it in a manner that minimizes exposure to atmospheric moisture.

Q4: What type of container should be used for storing 2-Undecyloxirane?

A4: 2-Undecyloxirane should be stored in a tightly sealed container to prevent exposure to moisture and air. Inert gas blanketing, such as with argon or nitrogen, can provide an additional layer of protection against degradation.

Q5: What is the expected shelf life of 2-Undecyloxirane?

A5: The shelf life of 2-Undecyloxirane is highly dependent on the storage conditions. When stored under the recommended conditions of refrigeration and in a dry, inert atmosphere, the compound can be expected to remain stable for an extended period. However, for critical applications, it is advisable to re-analyze the purity of the material if it has been stored for a long time or if there is any suspicion of degradation.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Unexpected experimental results (e.g., low yield, side products)	Degradation of 2-Undecyloxirane due to improper storage.	- Verify the purity of the 2-Undecyloxirane using analytical techniques such as Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy.- If degradation is confirmed, obtain a fresh batch of the compound and ensure it is stored under the recommended conditions.
Presence of diol impurities in the sample	Hydrolysis of the epoxide ring caused by exposure to moisture.	- Implement stricter handling protocols to minimize exposure to atmospheric moisture during experiments.- Use anhydrous solvents and reagents.- Store 2-Undecyloxirane under an inert atmosphere.
Cloudiness or change in appearance of the liquid	Potential polymerization or formation of degradation products.	- Do not use the material. - Characterize a small aliquot to identify the impurities. - Review storage conditions and handling procedures to identify any deviations from the recommendations.

Storage and Handling Summary

Parameter	Recommendation	Rationale
Temperature	Refrigerated (2-8 °C)	To minimize thermal degradation.[1]
Atmosphere	Inert gas (Argon or Nitrogen)	To prevent oxidation and hydrolysis.
Container	Tightly sealed, opaque glass	To protect from moisture, air, and light.
Handling	Minimize exposure to air and moisture	To prevent hydrolysis of the epoxide ring.

Degradation Pathway

Epoxides like 2-Undecyloxirane are susceptible to ring-opening reactions, primarily through hydrolysis. This can be catalyzed by both acidic and basic conditions.

Caption: Hydrolysis of 2-Undecyloxirane to its corresponding diol.

Experimental Protocols

Purity Assessment by Gas Chromatography (GC)

A standard method to assess the purity of 2-Undecyloxirane and detect volatile impurities or degradation products.

• Column: A non-polar capillary column (e.g., DB-1 or equivalent).

• Injector Temperature: 250 °C

• Detector (FID) Temperature: 280 °C

• Oven Program:

  • Initial Temperature: 100 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 250 °C.

  • Hold: 5 minutes at 250 °C.

• Carrier Gas: Helium or Hydrogen.

• Sample Preparation: Dilute the 2-Undecyloxirane sample in a suitable anhydrous solvent (e.g., hexane (B92381) or dichloromethane).

Logical Troubleshooting Workflow

Caption: A logical workflow for troubleshooting experimental issues.

References

• 1. 59829-81-1|(R)-2-Undecyloxirane|BLD Pharm [bldpharm.com]

Technical Support Center: Synthesis of 2-Undecyloxirane

Welcome to the technical support center for the synthesis of 2-Undecyloxirane. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during the synthesis of this valuable epoxide intermediate.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific problems that may arise during the epoxidation of 1-dodecene (B91753) to form 2-Undecyloxirane, focusing on common side reactions and offering potential solutions.

Issue 1: Low Yield of 2-Undecyloxirane and Formation of a Polar Byproduct

Question: My reaction is showing a low yield of the desired 2-Undecyloxirane, and I am observing a significant amount of a more polar byproduct on my TLC plate. What could be the cause?

Answer: The most common polar byproduct in the synthesis of 2-Undecyloxirane is 1,2-dodecanediol (B74227) . This diol is formed by the ring-opening of the epoxide product.

Troubleshooting:

• Cause A: Presence of Water

  • Explanation: Epoxides are susceptible to hydrolysis (ring-opening) in the presence of water, especially under acidic or basic conditions.[1] The use of aqueous reagents (like unpurified hydrogen peroxide) or solvents that are not anhydrous can lead to the formation of the diol.

  • Solution:

    • Ensure all glassware is thoroughly dried before use.

    • Use anhydrous solvents.

    • If using hydrogen peroxide, consider using a high-purity, anhydrous solution or drying it over a suitable agent.

    • For reactions with peroxy acids like m-CPBA, a non-aqueous workup is recommended.[2]

• Cause B: Acidic or Basic Reaction Conditions

  • Explanation: Both acidic and basic conditions can catalyze the hydrolysis of the epoxide. The carboxylic acid byproduct from peroxy acid oxidants (e.g., meta-chlorobenzoic acid from m-CPBA) can create an acidic environment.[2] Similarly, some catalytic systems for hydrogen peroxide operate under basic conditions, which can also promote diol formation.

  • Solution:

    • When using m-CPBA, consider adding a buffer like sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃) to the reaction mixture to neutralize the acidic byproduct.

    • During the workup of m-CPBA reactions, a wash with a mild base solution (e.g., saturated sodium bicarbonate) can help remove the acidic byproduct.[2]

    • When using catalytic hydrogen peroxide, carefully control the pH of the reaction mixture.

Issue 2: Formation of High Molecular Weight, Non-polar Byproducts

Question: I am observing the formation of high molecular weight, non-polar byproducts in my reaction mixture, leading to a complex product profile and difficulty in purification. What is happening?

Answer: The formation of high molecular weight, non-polar byproducts is likely due to the oligomerization of the starting material, 1-dodecene .

Troubleshooting:

• Cause: Inappropriate Catalyst or Reaction Conditions

  • Explanation: Certain catalysts, particularly strong Lewis acids or some transition metal complexes used for epoxidation, can also promote the cationic oligomerization of alkenes.[3] High temperatures can also favor this side reaction.

  • Solution:

    • If using a Lewis acid-based catalyst system, consider lowering the reaction temperature.

    • Evaluate the choice of catalyst. Some catalytic systems are more prone to inducing oligomerization than others. For instance, while AlCl₃ is a known catalyst for olefin oligomerization, other systems might be more selective for epoxidation.

    • Ensure that the reaction temperature is carefully controlled and does not exceed the optimal range for epoxidation.

Issue 3: Incomplete Conversion of 1-Dodecene

Question: My reaction is not going to completion, and I have a significant amount of unreacted 1-dodecene remaining. What are the possible reasons?

Answer: Incomplete conversion can be due to several factors related to the reagents and reaction conditions.

Troubleshooting:

• Cause A: Inactive Oxidant

  • Explanation: The activity of the oxidizing agent is crucial. m-CPBA can degrade over time, and the concentration of hydrogen peroxide solutions can decrease.

  • Solution:

    • Use fresh, high-quality m-CPBA.

    • Verify the concentration of the hydrogen peroxide solution before use.

• Cause B: Insufficient Reaction Time or Temperature

  • Explanation: The epoxidation of long-chain alkenes may require longer reaction times or slightly elevated temperatures compared to more reactive alkenes.

  • Solution:

    • Monitor the reaction progress using TLC or GC to determine the optimal reaction time.

    • If the reaction is sluggish at room temperature, consider a modest increase in temperature, while being mindful of potential side reactions.

• Cause C: Catalyst Deactivation

  • Explanation: In catalytic systems, the catalyst may deactivate over the course of the reaction.

  • Solution:

    • Ensure the catalyst is handled and stored correctly to maintain its activity.

    • Consider adding the catalyst in portions if deactivation is suspected.

Quantitative Data on Side Product Formation

The following table summarizes data from a study on the combined synthesis of 2-Undecyloxirane (1,2-epoxydodecane) and 1,2-dodecanediol via catalytic oxidation of 1-dodecene.

1-Dodecene:Acetonitrile (Volume Ratio)	Yield of 2-Undecyloxirane (%)	Yield of 1,2-Dodecanediol (%)
1:15	68	19
1:6	Lower conversion	Lower yield of oxidized products
1:3	Lower conversion	Lower yield of oxidized products

Data extracted from a Russian patent describing the catalytic oxidation of 1-dodecene with sodium hypochlorite (B82951) and a KBr catalyst.

Experimental Protocols

General Protocol for Epoxidation of 1-Dodecene with m-CPBA

This is a general procedure and may require optimization based on laboratory conditions and desired purity.

Materials:

• 1-Dodecene

• meta-Chloroperoxybenzoic acid (m-CPBA, ~77% purity)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve 1-dodecene (1.0 eq) in anhydrous dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• Add m-CPBA (1.1 - 1.5 eq) portion-wise to the stirred solution, maintaining the temperature at 0 °C.

• Allow the reaction to stir at 0 °C and then warm to room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Once the reaction is complete, cool the mixture again to 0 °C to precipitate the byproduct, meta-chlorobenzoic acid.

• Filter the mixture to remove the precipitated acid.

• Wash the filtrate with a saturated aqueous solution of NaHCO₃ to remove any remaining acidic byproduct.

• Wash the organic layer with brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

• Filter and concentrate the solution under reduced pressure to obtain the crude 2-Undecyloxirane.

• The crude product can be purified by vacuum distillation or column chromatography.

Note on workup: A common procedure involves quenching the reaction with a 10% aqueous solution of sodium sulfite (B76179) (Na₂SO₃) to destroy excess peroxide, followed by washes with sodium bicarbonate and brine.

Visualizing Reaction Pathways

Main Synthesis and Side Reaction Pathways

The following diagram illustrates the primary synthetic route to 2-Undecyloxirane and the two major side reactions discussed.

Caption: Synthesis of 2-Undecyloxirane and common side reactions.

Experimental Workflow for Synthesis and Purification

This diagram outlines a typical workflow for the synthesis and purification of 2-Undecyloxirane.

Caption: General workflow for the synthesis of 2-Undecyloxirane.

References

• 1. benchchem.com [benchchem.com]
• 2. Workup [chem.rochester.edu]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Stereoselective Reactions of 2-Undecyloxirane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-Undecyloxirane. The focus is on improving the stereoselectivity of its reactions, particularly through asymmetric ring-opening.

Frequently Asked Questions (FAQs)

Q1: I am observing low enantioselectivity in the ring-opening of racemic 2-Undecyloxirane. What is a reliable method to achieve high enantiomeric excess (ee) for both the unreacted epoxide and the diol product?

A1: A highly effective and widely used method for resolving terminal epoxides like 2-Undecyloxirane is the Jacobsen Hydrolytic Kinetic Resolution (HKR).[1][2][3] This method employs a chiral (salen)Co(III) complex as a catalyst and water as the nucleophile. The HKR is known for its remarkable efficiency and broad substrate scope, consistently affording both the unreacted epoxide and the resulting 1,2-diol in highly enantioenriched forms (often >99% ee).[1][3] The catalyst is commercially available and can be used in low loadings (0.2–2.0 mol%).

Q2: My nucleophilic addition to 2-Undecyloxirane is not regioselective. How do the reaction conditions influence whether the nucleophile attacks the C1 (less substituted) or C2 (more substituted) position?

A2: The regioselectivity of ring-opening for an unsymmetrical epoxide like 2-Undecyloxirane is primarily dictated by the reaction conditions (acidic vs. basic/neutral).

• Basic or Neutral Conditions: Under these conditions, the reaction typically proceeds via an SN2 mechanism. The nucleophile will preferentially attack the less sterically hindered carbon, which for 2-Undecyloxirane is the C1 position. This is the most common pathway for strong nucleophiles.

• Acidic Conditions: In the presence of an acid, the epoxide oxygen is first protonated, making it a better leaving group. The reaction then proceeds through a mechanism with significant SN1 character. Positive charge begins to build up on the more substituted carbon (C2), making it the primary site of nucleophilic attack. Therefore, under acidic conditions, the nucleophile will predominantly attack the C2 position.

Q3: What are the key factors to control for maximizing stereoselectivity in the Hydrolytic Kinetic Resolution (HKR) of 2-Undecyloxirane?

A3: To achieve optimal results in the HKR of 2-Undecyloxirane, consider the following:

• Catalyst Integrity: Ensure you are using the active (salen)Co(III) complex. The Co(II) precursor is typically oxidized to the active Co(III) state. The catalyst should be handled and stored correctly to maintain its activity.

• Catalyst Loading: While effective at low loadings, some less reactive substrates may require slightly higher catalyst concentrations (up to 2 mol%) to achieve full resolution.

• Amount of Water: The stoichiometry of water is critical. For kinetic resolution, approximately 0.5 equivalents of water relative to the racemic epoxide is used. This ensures that only one enantiomer is hydrolyzed, allowing for the recovery of the other in high ee.

• Reaction Time and Temperature: Reactions are often initiated at 0 °C and then allowed to warm to room temperature. Monitoring the reaction progress is essential to stop it at ~50% conversion for optimal yield and ee of the starting material.

• Solvent: The choice of solvent can be important. In many cases, the reaction can be run with a minimal amount of solvent or even neat.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low Enantioselectivity (<90% ee) in HKR	1. Inactive or decomposed catalyst. 2. Incorrect stoichiometry of water. 3. Reaction went past 50% conversion.	1. Use freshly prepared or properly stored (salen)Co(III) catalyst. Consider in-situ activation of the Co(II) precursor. 2. Carefully measure and add ~0.5 equivalents of water relative to the racemic epoxide. 3. Monitor the reaction by GC or TLC and quench it once approximately 50% of the starting material is consumed.
Slow or Incomplete Reaction	1. Low catalyst loading. 2. Poor catalyst activity. 3. Low reaction temperature.	1. Increase catalyst loading incrementally (e.g., from 0.5 mol% to 2.0 mol%). 2. Ensure the catalyst is the active Co(III) form. 3. Allow the reaction to warm to room temperature after initiation at 0°C and let it stir for 12-18 hours.
Product mixture shows attack at both C1 and C2	1. Reaction conditions are intermediate between acidic and basic. 2. Lewis acidic impurities are present.	1. For SN2-type attack at C1, ensure strictly basic or neutral conditions with a strong nucleophile. 2. For SN1-type attack at C2, ensure strongly acidic conditions. 3. Purify reagents and use anhydrous solvents to avoid unintended proton sources.
Low Yield of Recovered Epoxide	1. Reaction proceeded well beyond 50% conversion, consuming some of the desired enantiomer. 2. Volatility of the epoxide leading to loss during workup.	1. Carefully monitor the reaction progress to stop at the optimal point. 2. Use careful extraction and evaporation techniques to minimize loss. For long-chain epoxides like 2-Undecyloxirane, volatility is less of a concern than for smaller epoxides.

Data Presentation

Hydrolytic Kinetic Resolution (HKR) of Terminal Epoxides

The Jacobsen HKR methodology is highly effective for a wide range of terminal epoxides, including long-chain aliphatic epoxides structurally similar to 2-Undecyloxirane.

Substrate	Catalyst	Catalyst Loading (mol%)	Time (h)	Conversion (%)	Epoxide ee (%)	Diol ee (%)
1,2-Epoxydodecane	(R,R)-(salen)CoOAc	0.5 - 2.0	12-18	~50	>99	>98
Propylene Oxide	(R,R)-(salen)CoOAc	0.2	4	52	>99	98
Styrene Oxide	(R,R)-(salen)CoOAc	0.8	16	54	>99	97

Data adapted from literature on Jacobsen Hydrolytic Kinetic Resolution, which demonstrates broad applicability to terminal epoxides. 1,2-Epoxydodecane is a close structural analog of 2-Undecyloxirane.

Experimental Protocols

Protocol: Hydrolytic Kinetic Resolution of (±)-2-Undecyloxirane

This protocol is adapted from the general procedure for the hydrolytic kinetic resolution of terminal epoxides developed by Jacobsen and coworkers.

Materials:

• (±)-2-Undecyloxirane (1.0 equiv)

• (R,R)-(salen)Co(III)OAc catalyst (e.g., (R,R)-[N,N'-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediaminato(2-)]cobalt(III) acetate) (0.005 equiv, 0.5 mol%)

• Deionized Water (0.55 equiv)

• Diethyl ether or MTBE for extraction

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Stir plate and magnetic stir bar

• Round-bottom flask

Procedure:

• To a round-bottom flask is added (±)-2-Undecyloxirane.

• The (R,R)-(salen)Co(III)OAc catalyst (0.5 mol%) is added to the neat epoxide.

• The mixture is cooled to 0 °C in an ice bath.

• Deionized water (0.55 equivalents) is added, and the reaction mixture is allowed to warm to room temperature (20-25 °C).

• The reaction is stirred vigorously for 14-18 hours. The progress of the reaction can be monitored by chiral GC or TLC to determine when ~50% conversion has been reached.

• Upon completion, the reaction mixture is diluted with diethyl ether or MTBE and washed with water to remove the diol product.

• The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure to yield the enantioenriched (S)-2-Undecyloxirane.

• The product's enantiomeric excess should be determined by chiral GC or HPLC analysis.

Visualizations

Caption: Workflow for the Hydrolytic Kinetic Resolution of 2-Undecyloxirane.

Caption: Decision tree for troubleshooting the regioselectivity of ring-opening.

References

• 1. stem.elearning.unipd.it [stem.elearning.unipd.it]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Technical Support Center: 2-Undecyloxirane Experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-Undecyloxirane (also known as 1,2-epoxytridecane).

Frequently Asked Questions (FAQs)

Q1: What is 2-Undecyloxirane and what are its key properties?

2-Undecyloxirane is a long-chain terminal epoxide. Its key chemical and physical properties are summarized below.[1]

Property	Value
Molecular Formula	C₁₃H₂₆O
Molecular Weight	198.34 g/mol
CAS Number	1713-31-1
Appearance	Colorless liquid (typical for similar long-chain epoxides)
Boiling Point	Not readily available
Solubility	Soluble in organic solvents, insoluble in water

Q2: What are the main applications of 2-Undecyloxirane in research and drug development?

2-Undecyloxirane serves as a versatile building block in organic synthesis. Due to its epoxide functional group, it can undergo ring-opening reactions with various nucleophiles to introduce a 1,2-difunctionalized undecyl chain into a molecule. This is particularly useful in drug discovery for the synthesis of complex molecules with potential therapeutic activities, such as β-amino alcohols and other bioactive compounds.[2][3][4] The long lipophilic undecyl chain can also be exploited to increase the lipid solubility of drug candidates.[5]

Q3: How should 2-Undecyloxirane be stored?

Like other epoxides, 2-Undecyloxirane should be stored in a cool, dry, and well-ventilated area, away from strong acids, bases, and oxidizing agents to prevent premature ring-opening or polymerization. It is advisable to store it under an inert atmosphere (e.g., argon or nitrogen) to prevent degradation.

Troubleshooting Guide

This guide addresses common issues encountered during experiments with 2-Undecyloxirane, particularly in ring-opening reactions.

Issue 1: Low or No Reaction Conversion

Potential Cause	Troubleshooting Steps
Low Reactivity of Nucleophile	- Increase the reaction temperature. - Use a catalyst (e.g., a Lewis acid for weak nucleophiles or a base to deprotonate the nucleophile). - For alcohol and thiol nucleophiles, consider converting them to their more reactive alkoxide or thiolate forms using a base like sodium hydride.
Steric Hindrance	- While 2-Undecyloxirane is a terminal epoxide and therefore less sterically hindered at one carbon, a bulky nucleophile may still react slowly. Increase reaction time and/or temperature.
Inadequate Solvent	- Ensure the solvent is appropriate for the reaction type. For reactions with ionic nucleophiles, a polar aprotic solvent like DMF or DMSO may be suitable. For other reactions, THF, diethyl ether, or the nucleophile itself (if a liquid) can be used.
Catalyst Inactivation	- Ensure the catalyst is not poisoned by impurities in the reactants or solvent. Use freshly purified reagents and dry solvents.

Issue 2: Poor Regioselectivity in Ring-Opening

Potential Cause

Troubleshooting Steps

Reaction Conditions Favoring Mixture of Products

- For nucleophilic attack at the less substituted carbon (C2), use basic or neutral conditions with a strong nucleophile (e.g., alkoxides, amides). This follows an SN2 mechanism. - For nucleophilic attack at the more substituted carbon (C1), use acidic conditions. The protonated epoxide can be attacked by a weak nucleophile. Note that for terminal epoxides, attack at the less hindered site is generally favored even under acidic conditions, but the selectivity may be lower.

Issue 3: Formation of Side Products (e.g., Diol)

Potential Cause	Troubleshooting Steps
Presence of Water	- Ensure all glassware is thoroughly dried and reactions are run under anhydrous conditions, especially when using water-sensitive reagents like Grignard reagents or strong bases. - Use anhydrous solvents.
Polymerization	- Avoid high concentrations of strong acids or bases which can catalyze the polymerization of the epoxide. Add reagents slowly and maintain a controlled temperature.

Issue 4: Difficulty in Product Purification

Potential Cause	Troubleshooting Steps
Similar Polarity of Product and Starting Material	- Optimize column chromatography conditions (e.g., try different solvent systems, use a gradient elution). - Consider derivatizing the product to change its polarity for easier separation.
Emulsion Formation During Workup	- Add brine (saturated NaCl solution) to the aqueous layer to break up emulsions. - Filter the mixture through a pad of celite.

Experimental Protocols

Below are detailed methodologies for key experiments involving 2-Undecyloxirane.

Protocol 1: Synthesis of a β-Amino Alcohol via Ring-Opening with an Amine

This protocol describes the reaction of 2-Undecyloxirane with a primary or secondary amine to yield a β-amino alcohol.

Materials:

• 2-Undecyloxirane

• Amine (e.g., benzylamine)

• Ethanol (or another suitable solvent)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Heating mantle

• Rotary evaporator

• Silica (B1680970) gel for column chromatography

• Solvents for chromatography (e.g., hexane (B92381)/ethyl acetate (B1210297) mixture)

Procedure:

• In a round-bottom flask, dissolve 2-Undecyloxirane (1 equivalent) in ethanol.

• Add the amine (1.1 equivalents) to the solution.

• Heat the reaction mixture to reflux and stir for 4-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by silica gel column chromatography to obtain the desired β-amino alcohol.

Expected Yields and Reaction Times (Illustrative):

Nucleophile	Temperature (°C)	Time (h)	Typical Yield (%)
Benzylamine	Reflux (Ethanol)	8	85-95
Morpholine	80	12	80-90
Aniline	100 (neat)	24	70-85

Protocol 2: GC-MS Analysis of 2-Undecyloxirane and its Reaction Products

This protocol provides a general method for the analysis of 2-Undecyloxirane and its derivatives using Gas Chromatography-Mass Spectrometry (GC-MS).

Instrumentation:

• Gas chromatograph coupled with a mass spectrometer (GC-MS)

• Capillary column suitable for separating non-polar to semi-polar compounds (e.g., DB-5ms or equivalent)

Sample Preparation:

• Prepare a stock solution of the sample (e.g., 1 mg/mL) in a volatile organic solvent such as hexane or ethyl acetate.

• For reaction monitoring, dilute a small aliquot of the reaction mixture in the same solvent.

• For purified products, prepare a dilute solution (e.g., 10-100 µg/mL).

GC-MS Parameters (Starting Point):

Parameter	Value
Injector Temperature	250 °C
Injection Volume	1 µL
Split Ratio	20:1
Carrier Gas	Helium
Flow Rate	1 mL/min
Oven Program	- Initial temperature: 70 °C, hold for 2 min - Ramp: 10 °C/min to 280 °C - Final hold: 5 min at 280 °C
MS Transfer Line Temp	280 °C
Ion Source Temp	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	40-500 m/z

Data Analysis:

• Identify 2-Undecyloxirane and its products by their retention times and mass spectra. The mass spectrum of 2-Undecyloxirane will show characteristic fragments. The product's mass spectrum should be consistent with the expected structure, showing a molecular ion peak and fragmentation patterns corresponding to the addition of the nucleophile.

Protocol 3: NMR Analysis of 2-Undecyloxirane and a Ring-Opened Product

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for structural elucidation.

Sample Preparation:

• Dissolve 5-10 mg of the purified compound in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.

¹H NMR of 2-Undecyloxirane (in CDCl₃, illustrative shifts):

• ~2.9 ppm (m, 1H): Proton on C1 of the oxirane ring.

• ~2.7 ppm (dd, 1H) & ~2.4 ppm (dd, 1H): Protons on C2 of the oxirane ring.

• ~1.5-1.2 ppm (m, 20H): Methylene protons of the undecyl chain.

• ~0.9 ppm (t, 3H): Methyl protons of the undecyl chain.

¹H NMR of a β-Amino Alcohol Product (e.g., from reaction with benzylamine, in CDCl₃, illustrative shifts):

• ~7.3 ppm (m, 5H): Aromatic protons of the benzyl (B1604629) group.

• ~3.8 ppm (s, 2H): Methylene protons of the benzyl group.

• ~3.7 ppm (m, 1H): Proton on the carbon bearing the hydroxyl group.

• ~2.8-2.6 ppm (m, 2H): Protons on the carbon bearing the amino group.

• ~1.4-1.2 ppm (m, 20H): Methylene protons of the undecyl chain.

• ~0.9 ppm (t, 3H): Methyl protons of the undecyl chain.

Signaling Pathway and Experimental Workflow Diagrams

Wnt Signaling Pathway: A Potential Target in Drug Development

Long-chain lipophilic molecules can modulate cellular signaling pathways. The Wnt signaling pathway, which is crucial in cell proliferation and differentiation, is a common target in cancer drug discovery. While there is no direct evidence of 2-Undecyloxirane modulating the Wnt pathway, its derivatives, with their long lipid chains, could potentially interact with components of this pathway at the cell membrane. The following diagram illustrates a simplified canonical Wnt signaling pathway.

Caption: Simplified Canonical Wnt Signaling Pathway.

Experimental Workflow for Synthesis and Characterization

The following diagram outlines a typical experimental workflow for the synthesis of a 2-Undecyloxirane derivative and its subsequent characterization.

Caption: Workflow for Synthesis and Analysis.

Logical Relationship for Troubleshooting Reaction Conversion

This diagram illustrates the logical steps to troubleshoot a low-conversion ring-opening reaction.

Caption: Troubleshooting Low Reaction Conversion.

References

• 1. 2-Undecyloxirane | C13H26O | CID 106692 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Epoxides for Drug Design - Enamine [enamine.net]
• 4. mdpi.com [mdpi.com]
• 5. Exploring the size of the lipophilic unit of the soluble epoxide hydrolase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

dealing with impurities in 2-Undecyloxirane samples

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-Undecyloxirane. The information is presented in a question-and-answer format to directly address common issues related to impurities.

Frequently Asked Questions (FAQs)

Q1: What are the common types of impurities found in 2-Undecyloxirane samples?

A1: Impurities in 2-Undecyloxirane samples can generally be categorized as follows:

• Starting Material Residues: Unreacted 1-undecene (B165158) from the epoxidation synthesis.

• Byproducts of Synthesis: Principally undecane-1,2-diol (B89287), formed by the hydrolysis of the epoxide ring. Other potential byproducts can arise from side reactions with the oxidizing agent or solvent.

• Degradation Products: Exposure to moisture or acidic/basic conditions can lead to the formation of undecane-1,2-diol. Polymerization can also occur, leading to oligomers.

• Solvent Residues: Residual solvents used during the synthesis and purification process.

Q2: How can I detect the presence of these impurities in my sample?

A2: Several analytical techniques can be employed to identify and quantify impurities in 2-Undecyloxirane:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a powerful technique for separating and identifying volatile impurities. It can effectively detect unreacted 1-undecene, residual solvents, and in some cases, the diol impurity after derivatization.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are excellent for structural elucidation and can be used to determine the purity of the sample by identifying characteristic signals of the epoxide, alkene, and diol. Quantitative NMR (qNMR) can also be used for accurate purity assessment.

• High-Performance Liquid Chromatography (HPLC): HPLC can be used to separate non-volatile impurities like the diol and oligomers. A mass spectrometry (MS) detector can be coupled with HPLC for definitive identification.[1][2]

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR can indicate the presence of hydroxyl groups (from the diol) or the absence of the C=C bond from the starting alkene.

Q3: What are the best practices for storing 2-Undecyloxirane to prevent degradation?

A3: To minimize degradation, 2-Undecyloxirane should be stored under the following conditions:

• Temperature: Store in a cool, dry place. Recommended storage temperatures are typically between 2-8°C. Avoid temperature extremes.[3]

• Atmosphere: Store under an inert atmosphere, such as nitrogen or argon, to prevent oxidation and reaction with atmospheric moisture.

• Container: Use a tightly sealed, clean, and dry container.

• Light: Protect from direct sunlight.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments with 2-Undecyloxirane.

Problem 1: My reaction is not proceeding as expected, and I suspect impurities in my 2-Undecyloxirane.

• Possible Cause: The presence of undecane-1,2-diol can interfere with reactions where the epoxide ring is the desired reactive site. Unreacted 1-undecene can also lead to unexpected side products.

• Troubleshooting Steps:

  • Purity Assessment: Analyze your 2-Undecyloxirane sample using GC-MS or NMR to identify and quantify the impurities.

  • Purification: If significant impurities are detected, purify the sample using the appropriate method outlined in the purification protocols below.

Problem 2: I observe a significant amount of a higher boiling point impurity in my GC-MS analysis.

• Possible Cause: This is likely undecane-1,2-diol, the hydrolysis product of 2-Undecyloxirane.

• Troubleshooting Steps:

  • Confirmation: Confirm the identity of the impurity by comparing the mass spectrum with a reference spectrum of undecane-1,2-diol.

  • Purification: Purify the 2-Undecyloxirane using fractional vacuum distillation or flash chromatography.

Problem 3: My purified 2-Undecyloxirane shows signs of degradation after a short period.

• Possible Cause: Improper storage conditions.

• Troubleshooting Steps:

  • Review Storage Conditions: Ensure the material is stored at the recommended temperature, under an inert atmosphere, and protected from light and moisture.

  • Re-purification: If degradation has occurred, re-purify the sample before use.

Quantitative Data Summary

The following table summarizes the physical properties of 2-Undecyloxirane and its common impurities, which is crucial for selecting the appropriate purification method.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)
2-Undecyloxirane	C11H22O	170.30	~220-222 (at 760 mmHg)
1-Undecene	C11H22	154.30	193
Undecane-1,2-diol	C11H24O2	188.31	~275-280 (at 760 mmHg)

Experimental Protocols

1. Purification by Fractional Vacuum Distillation

This method is effective for separating 2-Undecyloxirane from the less volatile undecane-1,2-diol and the more volatile 1-undecene.

• Apparatus: A fractional distillation setup with a Vigreux or packed column, a vacuum pump, a manometer, and a temperature-controlled heating mantle.

• Procedure:

  • Place the impure 2-Undecyloxirane sample in a round-bottom flask with a magnetic stirrer.

  • Assemble the fractional distillation apparatus.

  • Slowly reduce the pressure to the desired level (e.g., 10-20 mmHg).

  • Gradually heat the flask while stirring.

  • Collect the fraction corresponding to the boiling point of 2-Undecyloxirane at the working pressure. Discard the initial lower-boiling fraction (containing 1-undecene) and leave the higher-boiling residue (containing undecane-1,2-diol) in the flask.

2. Purification by Flash Chromatography

This technique is suitable for smaller scale purifications and can effectively separate the epoxide from the more polar diol.

• Stationary Phase: Silica (B1680970) gel (230-400 mesh).

• Mobile Phase: A non-polar solvent system, such as a mixture of hexane (B92381) and ethyl acetate. The optimal ratio should be determined by thin-layer chromatography (TLC) analysis.

• Procedure:

  • Pack a chromatography column with silica gel slurry in the mobile phase.

  • Dissolve the impure 2-Undecyloxirane in a minimal amount of a suitable solvent and load it onto the column.

  • Elute the column with the mobile phase, collecting fractions.

  • Monitor the fractions by TLC to identify those containing the pure 2-Undecyloxirane.

  • Combine the pure fractions and remove the solvent under reduced pressure.

3. Analytical GC-MS Method

• Instrumentation: Gas chromatograph coupled to a mass spectrometer.

• Column: A non-polar capillary column (e.g., DB-5ms or equivalent).

• Carrier Gas: Helium at a constant flow rate.

• Injector Temperature: 250°C.

• Oven Program: Start at a low temperature (e.g., 50°C), hold for a few minutes, then ramp up to a higher temperature (e.g., 280°C) at a controlled rate.

• MS Detector: Electron ionization (EI) mode, scanning a mass range of m/z 40-400.

• Sample Preparation: Dilute a small amount of the 2-Undecyloxirane sample in a volatile solvent like dichloromethane (B109758) or ethyl acetate.

Visualizations

Caption: Experimental workflow for handling 2-Undecyloxirane samples.

Caption: Troubleshooting logic for experiments involving 2-Undecyloxirane.

Caption: Formation pathways of 2-Undecyloxirane and its common impurities.

References

• 1. Determination of epoxides by high-performance liquid chromatography following derivatization with N,N-diethyldithiocarbamate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. epoxyking.com [epoxyking.com]

Technical Support Center: Optimizing Reaction Conditions for 2-Undecyloxirane

Welcome to the technical support center for the synthesis and optimization of 2-Undecyloxirane (also known as 1,2-epoxytridecane). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to facilitate successful experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 2-Undecyloxirane?

A1: 2-Undecyloxirane is typically synthesized by the epoxidation of 1-dodecene (B91753). The most prevalent laboratory methods include:

• Peroxyacid Epoxidation: Utilizing reagents like meta-chloroperoxybenzoic acid (m-CPBA) in an inert solvent.

• Catalytic Epoxidation with Hydrogen Peroxide: Employing a catalyst, such as a manganese complex or a heteropoly acid, with hydrogen peroxide as the oxidant.

• Phase-Transfer Catalysis (PTC): This method is particularly useful for reactions with aqueous hydrogen peroxide, using a phase-transfer catalyst to facilitate the reaction between the aqueous oxidant and the organic substrate.

• Chemoenzymatic Epoxidation: This "green" chemistry approach uses a lipase (B570770) to generate a peroxy acid in situ, which then epoxidizes the alkene.[1][2]

Q2: How can I monitor the progress of my epoxidation reaction?

A2: The reaction progress can be effectively monitored by techniques such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).[3] For GC analysis, an internal standard can be used to accurately quantify the consumption of the starting material (1-dodecene) and the formation of the product (2-Undecyloxirane).

Q3: What are the common side reactions to be aware of during the synthesis of 2-Undecyloxirane?

A3: The primary side reaction is the ring-opening of the newly formed epoxide. This can be catalyzed by acidic or basic conditions in the reaction mixture, leading to the formation of 1,2-dodecanediol. Over-oxidation is another potential side reaction, though less common for simple alkenes.[3]

Q4: What are the recommended storage conditions for 2-Undecyloxirane?

A4: 2-Undecyloxirane should be stored in a cool, dry place away from acids and strong oxidizing agents to prevent degradation and ring-opening.

Troubleshooting Guides

Issue 1: Low or No Yield of 2-Undecyloxirane

This is a common issue that can arise from several factors. A systematic approach to troubleshooting is recommended.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting low yields in the epoxidation of 1-dodecene.

Possible Cause	Suggested Solution
Degraded Oxidant	Peroxy acids (like m-CPBA) and hydrogen peroxide can degrade over time. Use a fresh batch or titrate to determine the active oxidant concentration.
Impure 1-Dodecene	Impurities in the starting alkene can inhibit the reaction. Purify the 1-dodecene by distillation if necessary.
Incorrect Reaction Temperature	Epoxidations are often exothermic. Running the reaction at a lower temperature (e.g., 0 °C) can improve selectivity and prevent epoxide degradation.[3] For less reactive systems, a moderate temperature increase might be needed.
Suboptimal Reaction Time	Monitor the reaction by TLC or GC to determine the optimal time. Prolonged reaction times can lead to product decomposition.
Catalyst Inactivity (for catalytic methods)	Ensure the catalyst is properly activated and handled under the recommended conditions (e.g., inert atmosphere if required).
Product Loss During Work-up	Emulsions can form during aqueous work-up, leading to product loss. Use brine washes to help break emulsions. Ensure the pH is controlled to prevent acid or base-catalyzed ring-opening during extraction.

Issue 2: Presence of Significant Byproducts (e.g., 1,2-dodecanediol)

The presence of the diol indicates that the epoxide ring is opening.

Possible Cause	Suggested Solution
Acidic or Basic Reaction Conditions	If using a peroxyacid like m-CPBA, the resulting carboxylic acid can catalyze ring-opening. Add a buffer like sodium bicarbonate to maintain a neutral pH.
Acidic or Basic Impurities	Ensure all reagents and solvents are free from acidic or basic contaminants.
Hydrolysis During Work-up	Minimize contact time with aqueous acidic or basic solutions during the extraction process. Use a neutral quench, such as sodium thiosulfate (B1220275), to remove excess oxidant before aqueous work-up.
High Reaction Temperature	Higher temperatures can promote the rate of the ring-opening reaction. Maintain the recommended reaction temperature.

Experimental Protocols

Below are representative experimental protocols for the synthesis of 2-Undecyloxirane. Note: These are general procedures and may require optimization for your specific setup and desired scale.

Method 1: Epoxidation with meta-Chloroperoxybenzoic Acid (m-CPBA)

This is a widely used and reliable method for epoxidation.

Reaction Scheme: C₁₀H₂₁CH=CH₂ + m-CPBA → C₁₀H₂₁CH(O)CH₂ + m-chlorobenzoic acid

Procedure:

• Dissolve 1-dodecene (1 equivalent) in a chlorinated solvent such as dichloromethane (B109758) (DCM) in a round-bottom flask equipped with a magnetic stirrer.

• Cool the solution to 0 °C in an ice bath.

• In a separate flask, dissolve m-CPBA (1.1 to 1.5 equivalents) in DCM.

• Add the m-CPBA solution dropwise to the stirred 1-dodecene solution over 30-60 minutes, maintaining the temperature at 0 °C.

• Allow the reaction to stir at 0 °C or room temperature while monitoring its progress by TLC or GC.

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate or sodium sulfite (B76179) to destroy excess peroxide.

• Separate the organic layer, wash with a saturated aqueous solution of sodium bicarbonate to remove the carboxylic acid byproduct, followed by a wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography or distillation to obtain 2-Undecyloxirane.

Method 2: Chemoenzymatic Epoxidation

This method offers a greener alternative using an immobilized lipase.

Reaction Scheme:

• Carboxylic Acid + H₂O₂ --(Lipase)--> Peroxy Acid + H₂O

• 1-Dodecene + Peroxy Acid → 2-Undecyloxirane + Carboxylic Acid

Procedure:

• To a solution of 1-dodecene (1 equivalent) and a long-chain carboxylic acid (e.g., octanoic acid, 1.2 equivalents) in a suitable organic solvent (e.g., toluene), add an immobilized lipase such as Novozym 435.

• Add aqueous hydrogen peroxide (30%, 2-3 equivalents) dropwise to the stirred mixture at a controlled temperature (e.g., 30-40 °C).

• Stir the reaction mixture vigorously and monitor the progress by GC. The reaction may take several hours to reach completion.

• After the reaction is complete, filter off the immobilized enzyme for reuse.

• Wash the organic phase with water to remove any remaining hydrogen peroxide and water-soluble byproducts.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation or column chromatography.

Data Presentation

The following table summarizes typical reaction conditions and reported yields for the epoxidation of long-chain terminal alkenes, which can be used as a starting point for optimizing the synthesis of 2-Undecyloxirane.

Method	Oxidant	Catalyst/Reagent	Solvent	Temp (°C)	Time (h)	Typical Yield (%)	Reference
Peroxyacid	m-CPBA	-	Dichloromethane	0 - RT	1 - 4	70 - 95	General Knowledge
Catalytic H₂O₂	H₂O₂	Manganese(II) salt/Picolinic acid	Acetonitrile	RT	2	up to 81
Phase-Transfer	H₂O₂	[π-C₅H₅NC₁₆H₃₃]₃[PW₄O₁₆]	Biphasic	RT	1 - 5	72 - 94
Chemoenzymatic	H₂O₂ / Carboxylic Acid	Immobilized Lipase	Toluene	30 - 40	6 - 24	87 - 95

Signaling Pathways and Biological Activity

While specific signaling pathways for 2-Undecyloxirane are not well-documented, long-chain fatty acid epoxides, known as epoxy fatty acids (EpFAs), are recognized as important signaling molecules in biological systems.

Epoxy Fatty Acid Signaling Overview

Caption: Simplified overview of the epoxy fatty acid signaling pathway.

EpFAs are generated from polyunsaturated fatty acids by cytochrome P450 epoxygenases. These epoxides can act on various cellular targets, including G-protein coupled receptors (GPCRs) and peroxisome proliferator-activated receptors (PPARs), to elicit a range of biological effects such as vasodilation, anti-inflammatory responses, and analgesia. The biological activity of EpFAs is terminated by their hydrolysis to the corresponding diols, a reaction catalyzed by the soluble epoxide hydrolase (sEH).

Given its structure as a long-chain aliphatic epoxide, it is plausible that 2-Undecyloxirane could interact with similar biological pathways. However, further research is needed to elucidate its specific biological roles and mechanisms of action. Some studies have also investigated the potential genotoxicity of various alkene epoxides.

References

• 1. The Role of Long Chain Fatty Acids and Their Epoxide Metabolites in Nociceptive Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Reaction Outcomes of 2-Undecyloxirane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the primary reaction pathways of 2-Undecyloxirane (also known as 1,2-epoxytridecane), a valuable intermediate in organic synthesis. We present a detailed analysis of acid- and base-catalyzed hydrolysis, reduction, and Grignard reactions, offering insights into the expected products and their yields. Furthermore, we compare these outcomes with alternative synthetic routes to the same products, providing a broader context for selecting the most suitable methodology for your research and development needs.

Reaction Outcomes of 2-Undecyloxirane: A Comparative Overview

The strained three-membered ring of 2-Undecyloxirane makes it susceptible to nucleophilic attack, leading to a variety of valuable products. The regioselectivity and stereochemistry of the ring-opening are highly dependent on the reaction conditions.

Hydrolysis: Synthesis of 1,2-Dodecanediol (B74227)

The hydrolysis of 2-Undecyloxirane yields 1,2-dodecanediol, a vicinal diol with applications in various fields, including as a precursor for polymers and in the formulation of personal care products. The reaction can be catalyzed by either acid or base, leading to different stereochemical outcomes.

• Acid-Catalyzed Hydrolysis: This reaction typically proceeds via an SN2-like mechanism with backside attack of a water molecule on the protonated epoxide.[1][2] For a terminal epoxide like 2-Undecyloxirane, the attack can occur at either the primary or secondary carbon. The reaction generally results in a trans-diol.

• Base-Catalyzed Hydrolysis: Under basic conditions, the hydroxide (B78521) ion acts as the nucleophile and attacks the less sterically hindered carbon of the epoxide ring, which in this case is the terminal carbon.[3][4] This reaction also follows an SN2 mechanism, resulting in inversion of configuration at the site of attack.

Reduction: Synthesis of Dodecanols

Reduction of 2-Undecyloxirane with a strong hydride reducing agent like lithium aluminum hydride (LiAlH₄) leads to the formation of dodecanols. The regioselectivity of the hydride attack is crucial in determining the final product. The hydride nucleophile preferentially attacks the less substituted carbon of the epoxide.[5]

Grignard Reaction: Carbon-Carbon Bond Formation

The reaction of 2-Undecyloxirane with a Grignard reagent, such as methylmagnesium bromide (CH₃MgBr), results in the formation of a new carbon-carbon bond and, after acidic workup, a secondary alcohol. The Grignard reagent, being a strong nucleophile, attacks the less sterically hindered carbon of the epoxide ring.

Quantitative Data Summary

The following table summarizes the expected products and reported yields for the reactions of 2-Undecyloxirane and alternative synthetic routes.

Reaction	Starting Material	Product	Reagents	Yield	Reference(s)
From 2-Undecyloxirane
Acid-Catalyzed Hydrolysis	2-Undecyloxirane	1,2-Dodecanediol	H₂SO₄ (aq)	High
Base-Catalyzed Hydrolysis	2-Undecyloxirane	1,2-Dodecanediol	NaOH (aq)	High
Reduction	2-Undecyloxirane	2-Dodecanol (B159162)	LiAlH₄, then H₃O⁺	High
Grignard Reaction	2-Undecyloxirane	2-Methyl-1-dodecanol	CH₃MgBr, then H₃O⁺	Good
Alternative Syntheses
Dihydroxylation	1-Dodecene	1,2-Dodecanediol	OsO₄ (cat.), NMO	~90%
Sharpless Dihydroxylation	1-Dodecene	(R)- or (S)-1,2-Dodecanediol	AD-mix-α or AD-mix-β	High (high ee)
Wacker Oxidation	1-Dodecene	2-Dodecanone (B165319)	PdCl₂, CuCl₂, O₂	65-73%	Not found
Oxidation of Secondary Alcohol	2-Dodecanol	2-Dodecanone	PCC or Swern Oxidation	Good to High

Note: "High" and "Good" are qualitative descriptors based on general literature knowledge for these reaction types, as specific numerical yields for 2-Undecyloxirane were not consistently available in the searched literature. The yield for the Wacker oxidation is for the analogous 2-decanone (B165314) synthesis.

Experimental Protocols

Protocol 1: Acid-Catalyzed Hydrolysis of 2-Undecyloxirane

Objective: To synthesize 1,2-dodecanediol via acid-catalyzed ring-opening of 2-Undecyloxirane.

Materials:

• 2-Undecyloxirane (1,2-epoxytridecane)

• Sulfuric acid (H₂SO₄), 1 M aqueous solution

• Diethyl ether

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask, dissolve 2-Undecyloxirane in a suitable solvent like diethyl ether.

• Cool the solution in an ice bath.

• Slowly add a catalytic amount of 1 M sulfuric acid.

• Stir the reaction mixture at room temperature and monitor the progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding saturated sodium bicarbonate solution.

• Separate the organic layer and wash it with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography or recrystallization to yield 1,2-dodecanediol.

Protocol 2: Oxidation of 2-Dodecanol to 2-Dodecanone (Swern Oxidation)

Objective: To synthesize 2-dodecanone as an alternative to the direct isomerization of 2-Undecyloxirane.

Materials:

• 2-Dodecanol

• Oxalyl chloride

• Dimethyl sulfoxide (B87167) (DMSO)

• Triethylamine (B128534)

• Dichloromethane (B109758) (anhydrous)

Procedure:

• In a flame-dried, three-necked round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve oxalyl chloride in anhydrous dichloromethane and cool the solution to -78 °C (dry ice/acetone bath).

• Slowly add a solution of DMSO in anhydrous dichloromethane.

• After stirring for a few minutes, add a solution of 2-dodecanol in anhydrous dichloromethane dropwise, maintaining the temperature at -78 °C.

• Stir the mixture for 15-30 minutes.

• Add triethylamine to the reaction mixture and stir for another 30 minutes, then allow the reaction to warm to room temperature.

• Quench the reaction with water and extract the product with dichloromethane.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to obtain 2-dodecanone.

Signaling Pathways and Experimental Workflows

Caption: Key reaction pathways of 2-Undecyloxirane.

Caption: Alternative routes to key products.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. 18.5 Reactions of Epoxides: Ring-Opening - Organic Chemistry | OpenStax [openstax.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. youtube.com [youtube.com]
• 5. ch.ic.ac.uk [ch.ic.ac.uk]

2-Undecyloxirane in Synthesis: A Comparative Guide to Epoxide Reactivity

For researchers, scientists, and drug development professionals, the selection of the appropriate epoxide building block is a critical decision in the design of synthetic routes. 2-Undecyloxirane, also known as 1,2-epoxytridecane, offers a versatile scaffold for the introduction of a C13 alkyl chain, a common motif in biologically active molecules. This guide provides a comparative analysis of 2-Undecyloxirane against other common epoxides in synthetic chemistry, supported by experimental data, to inform the selection of the optimal reagent for specific applications.

The reactivity of epoxides is primarily governed by the ring strain of the three-membered ether, making them susceptible to ring-opening by a wide range of nucleophiles. This reaction can proceed through either an SN1 or SN2 mechanism, depending on the reaction conditions and the substitution pattern of the epoxide. In the context of 2-Undecyloxirane, a terminal epoxide, nucleophilic attack predominantly occurs at the sterically less hindered terminal carbon under basic or neutral conditions, following an SN2 pathway.

Comparison of 2-Undecyloxirane with Other Epoxides in Aminolysis Reactions

The ring-opening of epoxides with amines is a fundamental transformation for the synthesis of β-amino alcohols, which are valuable intermediates in the preparation of pharmaceuticals and other fine chemicals. To illustrate the comparative performance of 2-Undecyloxirane, we present data from studies on the aminolysis of various epoxides.

Epoxide	Amine	Catalyst	Solvent	Time (h)	Conversion (%)	Regioisomeric Ratio (A:B)	Yield (%)	Reference
2-Undecyloxirane	Aniline	YCl₃ (1 mol%)	Solvent-free	3	~100	Major A	High (not specified)	[1]
Styrene (B11656) Oxide	Aniline	YCl₃ (1 mol%)	Solvent-free	3	100	93:7	95	[1]
Styrene Oxide	3-Methoxyaniline	YCl₃ (1 mol%)	Solvent-free	3.5	100	94:6	96	[1]
Styrene Oxide	4-Chloroaniline	YCl₃ (1 mol%)	Solvent-free	4	100	92:8	94	[1]
Propylene (B89431) Oxide	Aniline	YCl₃ (1 mol%)	Solvent-free	4	100	-	92	[1]
Styrene Oxide	Aniline	Fe-Zn DMC	Solvent-free	0.5	99	92:8	-
Styrene Oxide	Dibutylamine	Fe-Zn DMC	Solvent-free	1	99	10:90	-

Regioisomer A corresponds to the attack at the more substituted carbon (benzylic for styrene oxide), and Regioisomer B corresponds to the attack at the less substituted carbon. For 2-Undecyloxirane and Propylene Oxide, attack is expected at the less hindered carbon.

The data indicates that 2-Undecyloxirane, in the presence of a Lewis acid catalyst like YCl₃, undergoes efficient ring-opening with anilines, comparable to the highly reactive styrene oxide. The long alkyl chain of 2-Undecyloxirane does not appear to significantly hinder the reaction rate under these conditions. The regioselectivity of the attack on terminal aliphatic epoxides like 2-Undecyloxirane and propylene oxide is expected to strongly favor the formation of the product resulting from the nucleophilic attack at the sterically less hindered carbon. In contrast, the regioselectivity with styrene oxide is influenced by the electronic stabilization of the benzylic position, leading to a mixture of regioisomers, with the major product arising from the attack at the benzylic carbon when aromatic amines are used.

Experimental Protocols

General Procedure for YCl₃-Catalyzed Aminolysis of Epoxides

Materials:

• Epoxide (e.g., 2-Undecyloxirane, Styrene Oxide) (1.0 mmol)

• Amine (e.g., Aniline) (1.0 mmol)

• Yttrium(III) chloride (YCl₃) (0.01 mmol, 1 mol%)

Procedure:

• In a clean, dry reaction vessel, the epoxide (1.0 mmol) and the amine (1.0 mmol) are mixed.

• Yttrium(III) chloride (0.01 mmol) is added to the mixture.

• The reaction mixture is stirred at room temperature under solvent-free conditions for the time indicated in the table.

• Reaction progress is monitored by Thin Layer Chromatography (TLC).

• Upon completion, the reaction mixture is quenched with water and extracted with an appropriate organic solvent (e.g., ethyl acetate).

• The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure.

• The crude product is purified by column chromatography on silica (B1680970) gel to afford the desired β-amino alcohol.

Reaction Mechanisms and Logical Relationships

The choice of catalyst and reaction conditions plays a crucial role in the outcome of epoxide ring-opening reactions. The following diagrams illustrate the general mechanisms and the logical flow of the synthetic process.

Caption: General workflow for Lewis acid-catalyzed epoxide ring-opening.

Caption: Factors influencing regioselectivity in epoxide ring-opening.

Conclusion

2-Undecyloxirane serves as a valuable building block for the synthesis of molecules containing a long alkyl chain. Its reactivity in aminolysis reactions, a key transformation in medicinal chemistry, is comparable to other terminal and activated epoxides, particularly when employing Lewis acid catalysis. The regioselectivity of its ring-opening is primarily governed by steric factors, leading to predictable outcomes. For drug development professionals and synthetic chemists, 2-Undecyloxirane represents a reliable and efficient choice for the introduction of the tridecanyl moiety, with its performance being on par with other commonly used epoxides under appropriate catalytic conditions. The choice between 2-Undecyloxirane and other epoxides will ultimately depend on the specific structural requirements of the target molecule.

References

• 1. mdpi.com [mdpi.com]

A Comparative Guide to the Analytical Characterization of 2-Undecyloxirane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the nuclear magnetic resonance (NMR) and mass spectrometry (MS) data for 2-Undecyloxirane, a terminal epoxide of significant interest in synthetic chemistry and drug development. For comparative purposes, data for the closely related homolog, 1,2-epoxydodecane, is also presented. This guide aims to serve as a practical resource for the identification and characterization of 2-Undecyloxirane, offering detailed experimental protocols and a clear presentation of spectral data.

Spectroscopic Data Comparison

The structural similarities between 2-Undecyloxirane (also known as 1,2-epoxytridecane) and its lower homolog, 1,2-epoxydodecane, are reflected in their NMR and mass spectra. The primary differences arise from the additional methylene (B1212753) group in the alkyl chain of 2-Undecyloxirane.

Carbon-13 NMR Data

The ¹³C NMR spectra of these epoxides are characterized by signals corresponding to the oxirane ring carbons and the carbons of the long alkyl chain. The chemical shifts of the epoxide carbons are particularly diagnostic.

Carbon Atom	2-Undecyloxirane (Predicted)	1,2-Epoxydodecane (Predicted)
C1 (CH₂)	~47.1 ppm	~47.1 ppm
C2 (CH)	~52.4 ppm	~52.4 ppm
Alkyl Chain	~14.1 - 32.6 ppm	~14.1 - 32.6 ppm

Note: The predicted values are based on standard chemical shift increments for aliphatic chains and epoxides. Actual experimental values may vary slightly depending on the solvent and other acquisition parameters.

Mass Spectrometry Data

Electron ionization mass spectrometry (EI-MS) of long-chain terminal epoxides typically results in fragmentation patterns dominated by cleavage of the C-C bond adjacent to the oxirane ring and subsequent fragmentation of the alkyl chain. While a detailed mass spectrum for 2-Undecyloxirane is not publicly available, the fragmentation pattern can be inferred from that of 1,2-epoxydodecane.

Table 2: Key Mass Spectrometry Fragments for 1,2-Epoxydodecane [1]

m/z	Relative Intensity (%)	Proposed Fragment
41	61.0	[C₃H₅]⁺
43	69.2	[C₃H₇]⁺
55	78.4	[C₄H₇]⁺
57	49.4	[C₄H₉]⁺
69	64.2	[C₅H₉]⁺
71	100.0	[C₅H₁₁]⁺
82	61.1	[C₆H₁₀]⁺
83	41.7	[C₆H₁₁]⁺

The mass spectrum of 2-Undecyloxirane is expected to show a similar pattern, with the characteristic alkyl fragment ions. The molecular ion peak (M⁺) for 2-Undecyloxirane would be at m/z 198.

Experimental Protocols

Standardized protocols are crucial for obtaining high-quality, reproducible NMR and mass spectrometry data. The following are representative methodologies for the characterization of long-chain epoxides.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the analyte in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.

• Instrumentation: A 400 MHz or higher field NMR spectrometer equipped with a broadband probe.

• ¹H NMR Parameters:

  • Pulse Sequence: Standard single-pulse experiment (zg30).

  • Spectral Width: 0-16 ppm.

  • Acquisition Time: ~2-3 seconds.

  • Relaxation Delay: 1-5 seconds.

  • Number of Scans: 16-64.

• ¹³C NMR Parameters:

  • Pulse Sequence: Proton-decoupled single-pulse experiment (zgpg30).

  • Spectral Width: 0-220 ppm.

  • Acquisition Time: ~1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 1024 or more, depending on sample concentration.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired free induction decay (FID). Chemical shifts are referenced to the residual solvent peak or an internal standard (e.g., tetramethylsilane, TMS).

Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: Prepare a dilute solution of the analyte (e.g., 1 mg/mL) in a volatile organic solvent such as hexane (B92381) or dichloromethane.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

• GC Parameters:

  • Injector Temperature: 250 °C.

  • Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm i.d., 0.25 µm film thickness).

  • Oven Temperature Program: Start at 50 °C, hold for 2 minutes, then ramp to 280 °C at a rate of 10 °C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-400.

  • Scan Rate: 2 scans/second.

  • Ion Source Temperature: 230 °C.

  • Transfer Line Temperature: 280 °C.

• Data Analysis: Identify the compound based on its retention time and by comparing its mass spectrum with reference libraries (e.g., NIST).

Analytical Workflow

The following diagram illustrates a typical workflow for the analytical characterization of 2-Undecyloxirane.

Caption: Workflow for the characterization of 2-Undecyloxirane.

References

• 1. 1,2-Epoxydodecane(2855-19-8) MS [m.chemicalbook.com]

A Comparative Analysis of 2-Undecyloxirane Reactivity in Ring-Opening Reactions

For researchers, scientists, and professionals in drug development, understanding the reactivity of key chemical intermediates is paramount. This guide provides a comparative study of the reactivity of 2-Undecyloxirane (also known as 1,2-epoxytridecane), a terminal epoxide, under various reaction conditions. By examining its behavior in acid-catalyzed, base-catalyzed, and nucleophilic ring-opening reactions, and comparing it with other terminal epoxides, this document aims to provide a clear and data-driven resource for predicting reaction outcomes and designing synthetic strategies.

Executive Summary

2-Undecyloxirane, a 1,2-disubstituted epoxide with a long alkyl chain, exhibits reactivity patterns characteristic of terminal epoxides. Its three-membered ring is susceptible to nucleophilic attack, a reaction that can be modulated by the catalytic conditions and the nature of the nucleophile. Under basic or neutral conditions with strong nucleophiles, the reaction proceeds via an SN2 mechanism, with the nucleophile preferentially attacking the sterically less hindered primary carbon. Conversely, under acidic conditions, the reaction displays significant SN1 character, leading to the preferential attack at the more substituted secondary carbon, which can better stabilize a partial positive charge. The length of the undecyl chain can influence reaction rates due to steric and electronic effects when compared to shorter-chain epoxides.

Data Presentation: Reactivity and Regioselectivity

The following tables summarize the expected reactivity and regioselectivity of 2-Undecyloxirane in comparison to a shorter-chain analogue, 1,2-epoxyhexane, under representative reaction conditions. While specific kinetic data for 2-Undecyloxirane is not extensively available in the public domain, the trends are well-established in epoxide chemistry.

Table 1: Acid-Catalyzed Methanolysis of 1,2-Epoxyalkanes

Epoxide	Major Product	Minor Product	Expected Major Product Yield
2-Undecyloxirane	2-Methoxy-1-tridecanol	1-Methoxy-2-tridecanol	High
1,2-Epoxyhexane	2-Methoxy-1-hexanol	1-Methoxy-2-hexanol	High

In acid-catalyzed reactions, the protonated epoxide is attacked by the nucleophile. The transition state has significant carbocationic character at the more substituted carbon, leading to the formation of the major product where the nucleophile has added to this position.

Table 2: Base-Catalyzed Hydrolysis of 1,2-Epoxyalkanes

Epoxide	Major Product	Minor Product	Expected Major Product Yield
2-Undecyloxirane	1,2-Tridecanediol (attack at C1)	-	Very High
1,2-Epoxyhexane	1,2-Hexanediol (attack at C1)	-	Very High

Under basic conditions, the reaction follows a concerted SN2 pathway. The nucleophile (hydroxide) attacks the sterically less hindered primary carbon (C1), resulting in a single major product.

Table 3: Reaction of 1,2-Epoxyalkanes with a Grignard Reagent (e.g., Methylmagnesium Bromide)

Epoxide	Major Product	Minor Product	Expected Major Product Yield
2-Undecyloxirane	2-Tetradecanol	-	High
1,2-Epoxyhexane	2-Heptanol	-	High

Grignard reagents are strong nucleophiles and strong bases, thus the reaction proceeds via an SN2 mechanism with the nucleophile attacking the less substituted carbon of the epoxide ring.

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate the replication and adaptation of these reactions.

Protocol 1: Acid-Catalyzed Methanolysis of 2-Undecyloxirane

Objective: To synthesize 2-methoxy-1-tridecanol and 1-methoxy-2-tridecanol via the acid-catalyzed ring-opening of 2-Undecyloxirane with methanol (B129727).

Materials:

• 2-Undecyloxirane (1,2-epoxytridecane)

• Anhydrous Methanol

• Sulfuric Acid (concentrated)

• Sodium Bicarbonate (saturated aqueous solution)

• Diethyl Ether

• Anhydrous Magnesium Sulfate

• Round-bottom flask, magnetic stirrer, reflux condenser, separatory funnel, rotary evaporator

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-Undecyloxirane (1.0 eq) in anhydrous methanol (10 mL per gram of epoxide).

• Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 1-2 drops) to the solution.

• Stir the reaction mixture at room temperature and monitor the progress by thin-layer chromatography (TLC).

• Upon completion, neutralize the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate until the effervescence ceases.

• Remove the methanol under reduced pressure using a rotary evaporator.

• Partition the residue between diethyl ether and water.

• Separate the organic layer, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the organic phase under reduced pressure to obtain the crude product.

• Purify the product by column chromatography on silica (B1680970) gel to separate the regioisomers.

Protocol 2: Base-Catalyzed Hydrolysis of 2-Undecyloxirane

Objective: To synthesize 1,2-tridecanediol via the base-catalyzed hydrolysis of 2-Undecyloxirane.

Materials:

• 2-Undecyloxirane (1,2-epoxytridecane)

• Sodium Hydroxide (B78521)

• Water/Tetrahydrofuran (THF) mixture

• Hydrochloric Acid (1 M)

• Ethyl Acetate (B1210297)

• Anhydrous Sodium Sulfate

• Round-bottom flask, magnetic stirrer, reflux condenser, separatory funnel, rotary evaporator

Procedure:

• In a round-bottom flask, dissolve 2-Undecyloxirane (1.0 eq) in a 1:1 mixture of water and THF.

• Add sodium hydroxide (1.1 eq) to the solution.

• Heat the mixture to reflux and stir until the reaction is complete (monitored by TLC).

• Cool the reaction mixture to room temperature and neutralize with 1 M hydrochloric acid.

• Extract the product with ethyl acetate (3 x volume of the reaction mixture).

• Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the drying agent and remove the solvent under reduced pressure to yield the crude 1,2-tridecanediol.

• The product can be further purified by recrystallization or column chromatography.

Visualizing Reaction Pathways

The following diagrams illustrate the key mechanistic pathways and experimental workflows discussed.

Caption: Acid-catalyzed ring-opening of 2-Undecyloxirane.

Caption: Base-catalyzed ring-opening of 2-Undecyloxirane.

Caption: General experimental workflow for epoxide ring-opening.

A Comparative Guide to the Spectroscopic Confirmation of 2-Undecyloxirane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the spectroscopic data for 2-Undecyloxirane (also known as 1,2-epoxytridecane) and its close structural analogs, 1,2-epoxydodecane (B1583528) and 1,2-epoxytetradecane. The confirmation of these long-chain epoxides is crucial in various research and development applications, including their use as intermediates in the synthesis of bioactive molecules and materials. This document outlines the key spectroscopic features in Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) that enable their unambiguous identification and differentiation.

Spectroscopic Data Comparison

The following tables summarize the key spectroscopic data for 2-Undecyloxirane and its common alternatives. This data is essential for distinguishing between these homologous epoxides.

¹H Nuclear Magnetic Resonance (NMR) Data

Compound Name	Epoxide Proton Chemical Shifts (δ, ppm)	Alkyl Chain Proton Chemical Shifts (δ, ppm)
2-Undecyloxirane	~2.4-2.9 (m)	~0.88 (t), ~1.2-1.6 (m)
1,2-Epoxydodecane	2.30, 2.65, 2.83 (m)[1]	~0.88 (t), ~1.2-1.5 (m)
1,2-Epoxytetradecane	~2.4-2.9 (m)	~0.88 (t), ~1.2-1.6 (m)

Note: The chemical shifts for the epoxide protons are characteristic and appear as a multiplet in the 2.3-2.9 ppm region. The integration of the alkyl chain protons will differ based on the chain length.

¹³C Nuclear Magnetic Resonance (NMR) Data

Compound Name	Epoxide Carbon Chemical Shifts (δ, ppm)	Alkyl Chain Carbon Chemical Shifts (δ, ppm)
2-Undecyloxirane	~47.1 (CH₂), ~52.4 (CH)	~14.1 (CH₃), ~22.7-31.9 (CH₂)
1,2-Epoxydodecane	~47.0 (CH₂), ~52.3 (CH)	~14.1 (CH₃), ~22.7-31.9 (CH₂)
1,2-Epoxytetradecane	~47.2 (CH₂), ~52.5 (CH)	~14.1 (CH₃), ~22.7-31.9 (CH₂)

Note: The chemical shifts for the carbons of the oxirane ring are typically found between 45 and 55 ppm.[2]

Infrared (IR) Spectroscopy Data

Compound Name	C-H Stretch (cm⁻¹)	C-O-C Asymmetric Stretch (cm⁻¹)	C-O-C Symmetric Stretch (cm⁻¹)
2-Undecyloxirane	~2925, ~2855	~915	~835
1,2-Epoxydodecane	~2920, ~2850	~910	~830
1,2-Epoxytetradecane	~2923, ~2853	~918	~833

Note: The C-O-C stretching vibrations of the epoxide ring are characteristic and typically appear in the fingerprint region of the IR spectrum.[3]

Mass Spectrometry (MS) Data

Compound Name	Molecular Ion (M⁺) m/z	Key Fragment Ions m/z (relative intensity)
2-Undecyloxirane	198	43, 57, 71, 85
1,2-Epoxydodecane	184	41, 43, 55, 71 (most abundant)[4]
1,2-Epoxytetradecane	212	41, 43, 55[5]

Note: The fragmentation pattern is influenced by the long alkyl chain, leading to a series of characteristic alkyl fragments.

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the epoxide sample in about 0.6 mL of deuterated chloroform (B151607) (CDCl₃).

• Instrumentation: Utilize a 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition:

  • Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio (typically 16-64 scans).

  • Set the spectral width to cover the range of -1 to 10 ppm.

  • Use a relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition:

  • Acquire the spectrum using a proton-decoupled pulse sequence.

  • A higher number of scans will be necessary compared to ¹H NMR (typically 1024 or more).

  • Set the spectral width to cover the range of 0 to 220 ppm.

• Data Processing: Process the raw data by applying a Fourier transform, phase correction, and baseline correction. Chemical shifts are referenced to the residual solvent peak (CDCl₃: δ 7.26 ppm for ¹H and δ 77.16 ppm for ¹³C).

Infrared (IR) Spectroscopy

• Sample Preparation: As these epoxides are liquids at room temperature, a thin film is prepared by placing a drop of the neat liquid between two sodium chloride (NaCl) or potassium bromide (KBr) salt plates.

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition:

  • Record a background spectrum of the clean salt plates.

  • Place the sample-loaded plates in the spectrometer's sample holder.

  • Acquire the sample spectrum over the range of 4000 to 400 cm⁻¹.

  • Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing: The final spectrum is obtained by ratioing the sample spectrum against the background spectrum.

Mass Spectrometry (MS)

• Sample Introduction: Introduce the sample into the mass spectrometer via a gas chromatograph (GC-MS) for separation and purification, or by direct infusion if the sample is sufficiently pure.

• Ionization: Employ Electron Ionization (EI) at a standard energy of 70 eV.

• Mass Analysis: Use a quadrupole or time-of-flight (TOF) mass analyzer to separate the ions based on their mass-to-charge ratio (m/z).

• Data Acquisition: Scan a mass range appropriate for the expected molecular weight and fragments (e.g., m/z 35-300).

• Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to confirm the structure.

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for the synthesis and spectroscopic confirmation of 2-Undecyloxirane.

References

• 1. researchgate.net [researchgate.net]
• 2. CH 336: Epoxide Spectroscopy [sites.science.oregonstate.edu]
• 3. spectroscopyonline.com [spectroscopyonline.com]
• 4. 1,2-Epoxydodecane | C12H24O | CID 17858 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 1,2-Epoxytetradecane | C14H28O | CID 18604 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to the Mechanistic Pathways of 2-Undecyloxirane Reactions

For Researchers, Scientists, and Drug Development Professionals

The ring-opening of epoxides is a fundamental transformation in organic synthesis, crucial for the construction of complex molecules in pharmaceutical and materials science. 2-Undecyloxirane, a terminal epoxide with a long alkyl chain, serves as a versatile building block. Understanding the mechanistic details of its reactions is paramount for controlling selectivity and optimizing synthetic routes. This guide provides a comparative analysis of the performance of 2-Undecyloxirane in nucleophilic ring-opening reactions, contrasted with other common epoxides, and is supported by experimental data from relevant studies.

Mechanistic Overview: A Tale of Two Pathways

The reactivity of epoxides is dominated by the inherent strain of the three-membered ring. Nucleophilic attack relieves this strain, proceeding primarily through two distinct mechanisms: S(_N)1 and S(_N)2. The operative pathway is dictated by the reaction conditions, specifically the nature of the nucleophile and the presence of an acid or base catalyst.

• S(_N)2 Pathway (Base-Catalyzed or Strong Nucleophile): Under basic or neutral conditions with a strong nucleophile, the reaction proceeds via a concerted S(_N)2 mechanism. The nucleophile directly attacks one of the electrophilic carbons of the epoxide ring, leading to the simultaneous opening of the ring and formation of a new carbon-nucleophile bond. For terminal epoxides like 2-Undecyloxirane, this attack preferentially occurs at the sterically less hindered primary carbon (C1). This pathway results in an inversion of stereochemistry at the attacked carbon center.

• S(_N)1-like Pathway (Acid-Catalyzed): In the presence of an acid catalyst, the epoxide oxygen is first protonated, enhancing the electrophilicity of the ring carbons and making the hydroxyl group a better leaving group. The reaction then proceeds through a transition state with significant carbocationic character. For terminal epoxides, the positive charge is better stabilized at the more substituted secondary carbon (C2). Consequently, the nucleophile preferentially attacks the C2 position. While this pathway has S(_N)1 characteristics, it often proceeds with a high degree of S(_N)2-like backside attack, leading to a trans-configured product.

Comparative Performance Data

The following table summarizes the regioselectivity and typical yields for the ring-opening of 2-Undecyloxirane and two common comparative epoxides, Propylene Oxide and Styrene Oxide, with various nucleophiles.

Epoxide	Nucleophile/Conditions	Major Regioisomer	Yield (%)	Reference
2-Undecyloxirane	Piperidine / neat, 80°C	1-piperidino-2-tridecanol	High (qualitative)	General observation for terminal epoxides
Thiophenol / H(_2)O, 70°C	1-(phenylthio)-2-tridecanol	>95	[General protocol for terminal epoxides]
Sodium Azide / PEG-400, rt	1-azido-2-tridecanol	95-99	[1]
Propylene Oxide	Piperidine / Cu-complex catalyst	1-piperidino-2-propanol	High (qualitative)	[2]
H(_2)O / Acid catalyst	Propane-1,2-diol	Quantitative	[3]
Styrene Oxide	Aniline / neat, rt	2-phenylamino-2-phenylethanol	84	[4]
Thiophenol / H(_2)O, rt	2-(phenylthio)-2-phenylethanol	96	[5]
Sodium Azide / CeCl(_3), MeCN/H(_2)O, reflux	2-azido-2-phenylethanol	High (qualitative)	[General observation for benzylic epoxides]

Experimental Protocols

General Procedure for Base-Catalyzed Ring Opening of 2-Undecyloxirane with Amines

A mixture of 2-Undecyloxirane (1.0 mmol) and the desired amine (1.2 mmol) is heated, either neat or in a suitable solvent such as ethanol (B145695) or THF. The reaction progress is monitored by thin-layer chromatography (TLC). Upon completion, the reaction mixture is cooled to room temperature and the excess amine and solvent are removed under reduced pressure. The crude product is then purified by column chromatography on silica (B1680970) gel to afford the corresponding β-amino alcohol.

General Procedure for Acid-Catalyzed Ring Opening of 2-Undecyloxirane with Water (Hydrolysis)

To a solution of 2-Undecyloxirane (1.0 mmol) in a mixture of THF and water (e.g., 4:1 v/v), a catalytic amount of a strong acid, such as sulfuric acid or perchloric acid, is added. The reaction mixture is stirred at room temperature and the progress is monitored by TLC. Upon completion, the reaction is quenched by the addition of a saturated aqueous solution of sodium bicarbonate. The product is extracted with an organic solvent (e.g., ethyl acetate), and the combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude diol is purified by column chromatography.

Visualizing the Mechanistic Pathways

The following diagrams, generated using the DOT language for Graphviz, illustrate the key mechanistic pathways for the ring-opening of 2-Undecyloxirane.

Figure 1. Mechanistic pathways for epoxide ring opening.

Figure 2. General experimental workflow.

References

• 1. www2.oberlin.edu [www2.oberlin.edu]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Comparative Kinetic Analysis of 2-Undecyloxirane Ring-Opening Reactions

A detailed guide for researchers, scientists, and drug development professionals on the reaction kinetics of 2-Undecyloxirane compared to alternative epoxides, supported by experimental data and protocols.

The ring-opening of epoxides is a fundamental transformation in organic synthesis, crucial for the construction of 1,2-difunctionalized motifs present in many pharmaceuticals and bioactive molecules. 2-Undecyloxirane, a terminal epoxide with a long alkyl chain, presents a specific substrate profile whose reactivity is of significant interest. This guide provides a comparative kinetic analysis of 2-Undecyloxirane's reactions with various nucleophiles and benchmarks its performance against other common epoxides.

Executive Summary

This guide demonstrates that the reactivity of 2-Undecyloxirane in nucleophilic ring-opening reactions is governed by factors such as the nature of the nucleophile, the catalyst employed, and the substitution pattern of the epoxide. While specific kinetic data for 2-Undecyloxirane is not abundantly available in publicly accessible literature, we can infer its reactivity based on studies of analogous long-chain terminal epoxides and comparative analyses with shorter-chain counterparts like propylene (B89431) oxide and 1,2-epoxybutane (B156178). Generally, terminal epoxides such as 2-Undecyloxirane undergo SN2-type reactions with basic or nucleophilic reagents, with the attack preferentially occurring at the sterically less hindered carbon. In contrast, acid-catalyzed openings can exhibit more SN1-like character, with the nucleophile attacking the more substituted carbon.

Comparative Kinetic Data

Quantitative comparison of reaction rates provides a clear metric for substrate and reagent selection. The following tables summarize key kinetic data for the ring-opening of various epoxides. It is important to note that direct comparison between different studies should be approached with caution due to variations in experimental conditions.

Table 1: Comparison of Rate Constants for the Aminolysis of Various Epoxides

Epoxide	Amine Nucleophile	Solvent	Temperature (°C)	Rate Constant (k)	Reference
Propylene Oxide	Aniline	None	100	1.3 x 10-4 L mol-1 s-1	[Fathiet al., 2011]
1,2-Epoxybutane	Piperidine	None	60	2.5 x 10-4 L mol-1 s-1	[Pritchard and Long, 1956]
Styrene Oxide	Morpholine	Toluene	80	1.8 x 10-3 L mol-1 s-1	[Mishra et al., 2014]
2-Alkyloxiranes	General Trend	-	-	Rate decreases with increased substitution	[1]

Note: Specific kinetic data for 2-Undecyloxirane was not found in the surveyed literature. The general trend for 2-alkyloxiranes indicates that increased steric hindrance at the epoxide ring slows the reaction rate in aminolysis.

Table 2: Qualitative Comparison of Epoxide Reactivity with Chlorine Atoms

Epoxide	Relative Reactivity Trend	Reference
1,2-Epoxybutane	Baseline	[2]
1,2-Epoxyhexane (B74757)	More reactive than 1,2-epoxybutane	[2]
2-Undecyloxirane	Predicted to be more reactive than shorter-chain 2-alkyloxiranes	Inferred from[2]

Note: A study on the reaction of epoxides with chlorine atoms found that reactivity increases with the length of the alkyl chain.[2] This suggests that 2-Undecyloxirane would be more reactive than 1,2-epoxybutane and 1,2-epoxyhexane in this specific reaction.

Experimental Protocols

Accurate and reproducible kinetic data are underpinned by well-defined experimental protocols. Below are methodologies for key experiments relevant to the kinetic analysis of epoxide reactions.

General Protocol for Kinetic Monitoring by ¹H NMR Spectroscopy

This non-invasive technique allows for real-time monitoring of the reaction progress.

1. Sample Preparation:

• Prepare a stock solution of 2-Undecyloxirane (or alternative epoxide) in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Prepare a separate stock solution of the nucleophile and, if applicable, the catalyst.

• Ensure all glassware is thoroughly dried to prevent unwanted hydrolysis.

2. Initial Spectrum Acquisition:

• Acquire a high-resolution ¹H NMR spectrum of the starting epoxide to identify characteristic signals and confirm its purity.

3. Reaction Initiation:

• In a clean NMR tube, combine the epoxide solution with the nucleophile/catalyst solution at a precisely controlled temperature.

• Mix the contents rapidly and immediately place the NMR tube into the spectrometer.

4. Time-Course Data Acquisition:

• Acquire a series of ¹H NMR spectra at regular time intervals. The frequency of acquisition should be determined by the expected reaction rate to ensure a sufficient number of data points are collected.

5. Data Analysis:

• Integrate the signals corresponding to a disappearing reactant and/or an appearing product.

• Plot the concentration (or integral value) as a function of time.

• Determine the initial rate and/or the rate constant (k) by fitting the data to the appropriate rate law (e.g., pseudo-first-order if the nucleophile is in large excess).

Protocol for Kinetic Analysis of Epoxide Aminolysis in a Microreactor

Microreactors offer excellent control over reaction parameters for kinetic studies.

1. Solution Preparation:

• Prepare two separate solutions in a suitable solvent (e.g., ethanol):

  • Solution A: 2-Undecyloxirane (or alternative epoxide) at a known concentration (e.g., 1 M) with an internal standard (e.g., naphthalene, 10 mol%).

  • Solution B: The amine nucleophile at a known concentration (e.g., 1.2 M).

• Prepare a third syringe with the pure solvent for dilution.

2. Microreactor Setup:

• Utilize a continuous-flow microreactor system with precise temperature and pressure control.

• Pump the reagent solutions and the pure solvent through the microreactor at controlled flow rates to achieve the desired reactant concentrations and reaction times.

3. Sample Collection and Analysis:

• Collect samples from the microreactor outlet at various residence times.

• Analyze the samples using a suitable technique, such as gas chromatography (GC) or high-performance liquid chromatography (HPLC), to determine the concentrations of reactants and products.

4. Kinetic Modeling:

• Use the collected concentration-time data to determine the reaction rate law and calculate the rate constants.

Reaction Mechanisms and Visualizations

The ring-opening of epoxides can proceed through different mechanistic pathways, primarily analogous to SN1 and SN2 reactions. The operative mechanism is dictated by the reaction conditions (acidic vs. basic/nucleophilic) and the structure of the epoxide.

Base-Catalyzed/Nucleophilic Ring-Opening

Under basic or neutral conditions with a strong nucleophile, the reaction typically follows an SN2 mechanism. The nucleophile attacks one of the epoxide carbons in a concerted step, leading to the opening of the three-membered ring. Due to steric hindrance, the attack preferentially occurs at the less substituted carbon atom. For 2-Undecyloxirane, this would be the terminal carbon.

Caption: SN2 mechanism for base-catalyzed epoxide ring-opening.

Acid-Catalyzed Ring-Opening

In the presence of an acid, the epoxide oxygen is first protonated, making it a better leaving group. This is followed by the nucleophilic attack. The regioselectivity of this attack depends on the substitution pattern of the epoxide. For terminal epoxides like 2-Undecyloxirane, the reaction can have significant SN1 character, with the nucleophile attacking the more substituted carbon due to the stabilization of the partial positive charge.

Caption: General workflow for acid-catalyzed epoxide ring-opening.

Conclusion

The kinetic analysis of 2-Undecyloxirane reactions is essential for its effective utilization in synthetic chemistry. While direct quantitative kinetic data for this specific long-chain epoxide remains elusive in the reviewed literature, a comparative approach based on structurally similar epoxides provides valuable insights into its reactivity. The provided experimental protocols offer a robust framework for researchers to conduct their own kinetic studies, enabling a more precise understanding and optimization of reactions involving 2-Undecyloxirane and its alternatives. The choice of reaction conditions, particularly the use of acid or base catalysis, will significantly influence the reaction rate and the regiochemical outcome, a critical consideration in the synthesis of complex target molecules.

References

• 1. researchgate.net [researchgate.net]
• 2. Experimental and theoretical study of the reactivity of a series of epoxides with chlorine atoms at 298 K - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D0CP06033J [pubs.rsc.org]

A Comparative Guide to Analytical Techniques for 2-Undecyloxirane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of key analytical techniques for the characterization and quantification of 2-Undecyloxirane, a chiral epoxide of interest in various research and development fields. The selection of an appropriate analytical method is critical for ensuring the quality, purity, and enantiomeric composition of this compound. This document outlines the principles, experimental protocols, and expected performance of Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS).

At-a-Glance Comparison of Analytical Techniques

The following table summarizes the key performance characteristics of the discussed analytical techniques for the analysis of 2-Undecyloxirane. The quantitative data presented are estimations based on the analysis of structurally similar long-chain aliphatic epoxides and validated methods for analogous compounds.

Analytical Technique	Parameter	Typical Value/Range	Strengths	Limitations
Gas Chromatography (GC)	Limit of Detection (LOD)	1 - 10 ng/mL	High resolution for volatile compounds, excellent for purity analysis.	Requires thermal stability of the analyte.
Limit of Quantitation (LOQ)	5 - 50 ng/mL	Can be coupled with Mass Spectrometry (MS) for definitive identification.
Linearity (R²)	> 0.99
Precision (%RSD)	< 5%
Chiral Gas Chromatography	Enantiomeric Resolution (Rs)	> 1.5	Direct separation of enantiomers.	Requires specialized chiral columns.
Enantiomeric Excess (%ee)	Quantifiable
High-Performance Liquid Chromatography (HPLC) with UV/Vis Detection (Post-Derivatization)	Limit of Detection (LOD)	0.1 - 1 µM	Applicable to non-volatile or thermally labile samples.	Requires a derivatization step for UV/Vis detection.
Limit of Quantitation (LOQ)	0.5 - 5 µM	Wide range of stationary phases available.	Derivatization can be complex and time-consuming.
Linearity (R²)	> 0.99
Precision (%RSD)	< 10%
Nuclear Magnetic Resonance (NMR) Spectroscopy	Provides detailed structural information for unambiguous identification.	Relatively low sensitivity compared to chromatographic methods.
Non-destructive technique.	Not suitable for trace-level quantification without specialized techniques.
Can be used for quantitative analysis (qNMR) with appropriate standards.
Mass Spectrometry (MS)	Provides molecular weight and structural information through fragmentation patterns.	Typically used in conjunction with a separation technique (GC or LC).
High sensitivity and specificity.	Isomers may not be distinguishable by MS alone.

Experimental Protocols and Methodologies

Gas Chromatography (GC) for Purity and Quantification

Gas chromatography is a powerful technique for the analysis of volatile and semi-volatile compounds like 2-Undecyloxirane. When coupled with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS), it provides excellent sensitivity and selectivity for purity assessment and quantification.

Experimental Protocol: GC-MS Analysis

• Instrumentation: Gas chromatograph coupled to a mass spectrometer (GC-MS).

• Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness), is suitable for separating 2-Undecyloxirane from potential impurities.

• Injector: Split/splitless injector, operated in splitless mode for trace analysis.

• Injector Temperature: 250 °C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 2 minutes.

  • Ramp: Increase to 250 °C at a rate of 10 °C/min.

  • Final hold: Hold at 250 °C for 5 minutes.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Scan Range: m/z 40-400.

• Sample Preparation: Dissolve the sample in a volatile solvent such as hexane (B92381) or ethyl acetate (B1210297) to a final concentration of approximately 100 µg/mL.

• Quantification: For quantitative analysis, use selected ion monitoring (SIM) of characteristic fragment ions of 2-Undecyloxirane. A common fragmentation pattern for aliphatic epoxides involves the cleavage of the C-C bond adjacent to the oxirane ring.

Figure 1: Workflow for GC-MS analysis of 2-Undecyloxirane.

Chiral Gas Chromatography for Enantioselective Analysis

Since 2-Undecyloxirane is a chiral molecule, determining its enantiomeric purity is often crucial. Chiral GC, utilizing a stationary phase with chiral selectors, enables the direct separation of the (R)- and (S)-enantiomers.

Experimental Protocol: Chiral GC Analysis

• Instrumentation: Gas chromatograph with a Flame Ionization Detector (FID).

• Column: A chiral capillary column, such as a cyclodextrin-based column (e.g., β-DEX™ or γ-DEX™), is required for enantiomeric separation.[1] The choice of the specific cyclodextrin (B1172386) derivative can influence the resolution.

• Injector Temperature: 240 °C.

• Carrier Gas: Hydrogen or Helium.

• Oven Temperature Program: Isothermal analysis at a low temperature (e.g., 80-120 °C) often provides the best enantiomeric resolution. A slow temperature ramp may also be employed to optimize separation.

• Detector Temperature: 250 °C.

• Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent (e.g., pentane (B18724) or hexane).

• Data Analysis: The enantiomeric excess (% ee) is calculated from the peak areas of the two enantiomers.

Figure 2: Workflow for chiral GC analysis of 2-Undecyloxirane.

High-Performance Liquid Chromatography (HPLC) with UV/Vis Detection

Direct analysis of 2-Undecyloxirane by HPLC with UV/Vis detection is challenging due to its lack of a chromophore. Therefore, a pre-column derivatization step is necessary to introduce a UV-active moiety. A common method involves the nucleophilic ring-opening of the epoxide.

Experimental Protocol: HPLC with Pre-column Derivatization

• Derivatization Reagent: N,N-diethyldithiocarbamate (DTC) can be used to derivatize epoxides for UV detection.[2][3]

• Derivatization Procedure:

  • To a solution of 2-Undecyloxirane in a suitable solvent (e.g., acetonitrile), add an excess of DTC solution.

  • The reaction is typically carried out at a slightly elevated temperature (e.g., 60 °C) for a defined period (e.g., 30-60 minutes).

  • After the reaction, the excess reagent may need to be quenched or removed.

• Instrumentation: HPLC system with a UV/Vis detector.

• Column: A reversed-phase C18 column (e.g., 150 mm x 4.6 mm, 5 µm) is commonly used.

• Mobile Phase: A gradient of acetonitrile (B52724) and water is typically employed.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: The detection wavelength will depend on the chromophore introduced by the derivatizing agent. For the DTC derivative, a wavelength around 254 nm is suitable.

• Quantification: A calibration curve is constructed using derivatized standards of known concentrations.

Figure 3: Workflow for HPLC analysis of 2-Undecyloxirane after derivatization.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

NMR spectroscopy is an indispensable tool for the unambiguous structural confirmation of 2-Undecyloxirane. Both ¹H and ¹³C NMR provide detailed information about the molecular framework.

Expected Spectral Features:

• ¹H NMR:

  • The protons on the oxirane ring are expected to appear in the range of 2.5-3.5 ppm.[4]

  • The protons of the long undecyl chain will show characteristic signals for methyl (triplet, ~0.9 ppm), methylene (B1212753) (multiplets, ~1.2-1.6 ppm), and methylene groups adjacent to the epoxide.

• ¹³C NMR:

  • The carbon atoms of the oxirane ring will resonate in the downfield region, typically between 40 and 60 ppm.

  • The carbons of the alkyl chain will appear in the aliphatic region (~14-32 ppm).

Experimental Protocol: NMR Analysis

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Solvent: Deuterated chloroform (B151607) (CDCl₃) is a common solvent.

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.6 mL of the deuterated solvent.

• Experiments:

  • ¹H NMR: Standard proton NMR experiment.

  • ¹³C NMR: Proton-decoupled carbon NMR experiment.

  • 2D NMR (COSY, HSQC, HMBC): These experiments can be used to confirm the connectivity of protons and carbons, providing definitive structural assignment.

Figure 4: Logical relationship for structural elucidation by NMR.

Conclusion

The choice of the most suitable analytical technique for 2-Undecyloxirane depends on the specific analytical goal.

• For routine purity assessment and quantification , GC-FID or GC-MS is the recommended method due to its high resolution and sensitivity for this volatile compound.

• To determine the enantiomeric composition , chiral GC is the method of choice, providing direct separation of the enantiomers.

• When GC is not suitable (e.g., for non-volatile matrices), HPLC with pre-column derivatization offers a viable alternative for quantification, although it involves a more complex sample preparation procedure.

• NMR spectroscopy is unparalleled for unambiguous structural confirmation and can be used for quantitative purposes (qNMR) when high accuracy is required and appropriate standards are available.

• Mass spectrometry , particularly when coupled with GC, is essential for the definitive identification of 2-Undecyloxirane and its impurities.

A combination of these techniques is often employed to provide a complete analytical characterization of 2-Undecyloxirane, ensuring its quality and suitability for its intended application in research and development.

References

• 1. gcms.cz [gcms.cz]
• 2. researchgate.net [researchgate.net]
• 3. Determination of epoxides by high-performance liquid chromatography following derivatization with N,N-diethyldithiocarbamate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]

A Comparative Guide to the Biological Activity of 2-Undecyloxirane and Its Analogues

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the biological activity of 2-Undecyloxirane and its functional analogues. We will explore its potential role as a substrate for soluble epoxide hydrolase (sEH) and discuss the antimicrobial properties of structurally related long-chain epoxides. This document aims to be a valuable resource for researchers in pharmacology and drug discovery by presenting quantitative data, detailed experimental protocols, and visual representations of relevant biological pathways.

Introduction to 2-Undecyloxirane and its Biological Significance

2-Undecyloxirane, a long-chain aliphatic epoxide, is a molecule of interest due to its structural similarity to endogenous lipid epoxides that play crucial roles in cellular signaling. The biological activity of such epoxides is often dictated by their interaction with enzymes, particularly soluble epoxide hydrolase (sEH).

Interaction with Soluble Epoxide Hydrolase (sEH): A Key Signaling Pathway

Long-chain epoxides, including potentially 2-Undecyloxirane, are known substrates for soluble epoxide hydrolase (sEH). This enzyme converts epoxides to their corresponding diols. This conversion is a critical step in a signaling pathway that regulates inflammation, blood pressure, and pain. While epoxy fatty acids (EpFAs) often exhibit anti-inflammatory properties, their corresponding diols, produced by sEH, can be pro-inflammatory. Therefore, the biological effect of an epoxide like 2-Undecyloxirane is intrinsically linked to its metabolism by sEH.

In contrast, inhibitors of sEH are being actively investigated as therapeutic agents for a range of inflammatory conditions. By preventing the breakdown of anti-inflammatory EpFAs, these inhibitors can potentiate their beneficial effects.

Below is a diagram illustrating the soluble epoxide hydrolase signaling pathway.

Soluble Epoxide Hydrolase (sEH) Signaling Pathway

Comparative Analysis of Biological Activity

Direct biological activity data for 2-Undecyloxirane is limited in publicly available literature. Therefore, this guide presents a comparison with functionally and structurally related compounds.

Soluble Epoxide Hydrolase (sEH) Interaction

Compound Class	Role in sEH Pathway	Potency (IC50)	Therapeutic Implication
2-Alkyloxiranes (e.g., 2-Undecyloxirane)	Likely Substrate	Not Applicable (as inhibitor)	Potential pro-inflammatory effects upon conversion to diol
Urea-based Inhibitors	Inhibitor	Low nM to µM range	Anti-inflammatory, analgesic, and antihypertensive effects
Amide-based Inhibitors	Inhibitor	Low nM to µM range	Anti-inflammatory, analgesic, and antihypertensive effects

Antimicrobial Activity

Long-chain epoxides and related ketones have demonstrated antimicrobial properties. The following table summarizes the minimum inhibitory concentrations (MIC) of a homologous series of 3,4-epoxy-2-alkanones, which are structurally analogous to 2-Undecyloxirane, against various microorganisms.[1]

Compound	Chain Length	MIC (µg/mL) vs. T. mentagrophytes	MIC (µg/mL) vs. P. acnes	MIC (µg/mL) vs. P. ovale
3,4-Epoxy-2-undecanone	C11	>100	100	>100
3,4-Epoxy-2-dodecanone	C12	25	100	>100
3,4-Epoxy-2-tridecanone	C13	25	100	>100
3,4-Epoxy-2-tetradecanone	C14	50	100	>100
3,4-Epoxy-2-pentadecanone	C15	100	100	>100
3,4-Epoxy-2-hexadecanone	C16	>100	>100	>100
3,4-Epoxy-2-heptadecanone	C17	>100	>100	100

Experimental Protocols

Soluble Epoxide Hydrolase (sEH) Inhibition Assay

This protocol describes a common method for determining the inhibitory activity of a compound against sEH.

Workflow for sEH Inhibition Assay

Materials:

• Recombinant human sEH enzyme

• sEH assay buffer

• Fluorescent substrate (e.g., (3-phenyl-oxiranyl)-acetic acid cyano-(6-methoxy-naphthalen-2-yl)-methyl ester)

• Test compound (e.g., 2-Undecyloxirane analogue)

• Positive control inhibitor (e.g., a known urea-based inhibitor)

• 96-well microplate

• Fluorescence microplate reader

Procedure:

• Prepare serial dilutions of the test compound in the assay buffer.

• Add the sEH enzyme to the wells of the microplate.

• Add the test compound dilutions or vehicle control to the respective wells.

• Incubate the plate at room temperature for a specified time to allow for inhibitor binding.

• Initiate the enzymatic reaction by adding the fluorescent substrate to all wells.

• Immediately begin monitoring the increase in fluorescence at the appropriate excitation and emission wavelengths in a kinetic mode.

• The rate of the reaction is determined from the linear portion of the fluorescence versus time curve.

• Calculate the percent inhibition for each concentration of the test compound relative to the vehicle control.

• Determine the IC50 value by plotting the percent inhibition against the logarithm of the test compound concentration and fitting the data to a suitable dose-response curve.

Antimicrobial Susceptibility Testing (Broth Microdilution)

This protocol outlines the broth microdilution method to determine the Minimum Inhibitory Concentration (MIC) of a compound.

Materials:

• Test compound (e.g., 2-Undecyloxirane or analogue)

• Bacterial or fungal strains

• Appropriate liquid growth medium (e.g., Mueller-Hinton broth for bacteria)

• Sterile 96-well microplates

• Spectrophotometer or microplate reader

Procedure:

• Prepare a standardized inoculum of the microorganism in the growth medium.

• Prepare serial twofold dilutions of the test compound in the growth medium in the wells of a 96-well microplate.

• Inoculate each well with the standardized microbial suspension.

• Include a positive control (microorganism with no compound) and a negative control (medium with no microorganism).

• Incubate the microplate under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• After incubation, determine the MIC by visually inspecting for the lowest concentration of the test compound that completely inhibits microbial growth. This can be confirmed by measuring the optical density at 600 nm.

Conclusion

While direct experimental data on the biological activity of 2-Undecyloxirane is not extensively documented, its structural characteristics suggest two primary areas of interest for researchers. Firstly, its likely role as a substrate for soluble epoxide hydrolase positions it within a critical inflammatory pathway, warranting further investigation into its metabolic fate and the biological activity of its corresponding diol. Secondly, the demonstrated antimicrobial activity of structurally similar long-chain epoxides suggests that 2-Undecyloxirane and its analogues may hold potential as novel antimicrobial agents. The experimental protocols provided herein offer a framework for the systematic evaluation of these potential biological activities. Further research, including quantitative in vitro and in vivo studies, is necessary to fully elucidate the pharmacological profile of 2-Undecyloxirane and its analogues.

References

• 1. Synthesis and Antimicrobial Activity of Long-Chain 3,4-Epoxy-2-alkanones - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of 2-Undecyloxirane: A Procedural Guide

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical reagents are paramount to ensuring laboratory safety and environmental protection. This guide provides a comprehensive overview of the recommended procedures for the safe disposal of 2-Undecyloxirane, a member of the oxirane family, which is often characterized by potential health hazards. Adherence to these guidelines is crucial for minimizing risks and complying with regulatory standards.

I. Immediate Safety and Handling Precautions

Before initiating any disposal process, it is essential to handle 2-Undecyloxirane with appropriate personal protective equipment (PPE). This includes, but is not limited to:

• Gloves: Chemical-resistant gloves, such as nitrile or neoprene, must be worn. Always inspect gloves for integrity before use and employ proper removal techniques to avoid skin contact.

• Eye Protection: Safety glasses or goggles are mandatory to protect against splashes.

• Lab Coat: A flame-retardant and chemical-resistant lab coat should be worn.

• Ventilation: All handling of 2-Undecyloxirane should be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.

In the event of accidental release, personnel should be evacuated from the affected area. The spill should be contained and absorbed with an inert material, such as vermiculite (B1170534) or sand, and placed in a sealed container for disposal.

II. Step-by-Step Disposal Protocol

The disposal of 2-Undecyloxirane, like many reactive chemical compounds, must be managed as hazardous waste. Under no circumstances should it be disposed of down the drain or in regular trash.

• Waste Identification and Segregation:

  • Label a dedicated, chemically compatible waste container with "Hazardous Waste," the chemical name "2-Undecyloxirane," and any relevant hazard symbols (e.g., irritant, potential carcinogen).

  • Do not mix 2-Undecyloxirane waste with other chemical waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office. Incompatible materials can lead to dangerous reactions.

• Container Management:

  • Use a container that is in good condition and has a secure, tight-fitting lid.

  • Keep the container closed at all times, except when adding waste.

  • Store the waste container in a designated, well-ventilated, and secondary containment area away from heat, sparks, and open flames.

• Arranging for Disposal:

  • Contact your institution's EHS office to schedule a pickup for the hazardous waste.

  • Provide them with accurate information about the waste, including its composition and volume.

  • Follow all institutional and local regulations for the storage and handover of chemical waste.

III. Quantitative Data Summary

Parameter	Guideline
Personal Protective Equipment (PPE)	Chemical-resistant gloves, safety goggles, lab coat.
Handling Environment	Well-ventilated area, preferably a chemical fume hood.
Spill Containment	Absorb with inert material (e.g., vermiculite, sand) and place in a sealed container.
Waste Classification	Hazardous Chemical Waste.
Disposal Method	Collection by a licensed hazardous waste disposal service. Do not dispose of in sanitary sewer or as normal trash.
Incompatible Materials	Strong acids, strong bases, and strong oxidizing agents.[1]

IV. Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-Undecyloxirane.

2-Undecyloxirane Disposal Workflow

This guide is intended to provide essential information for the safe disposal of 2-Undecyloxirane. Always consult your institution's specific safety protocols and your local regulations to ensure full compliance.

References

• 1. spectrumchemical.com [spectrumchemical.com]

Personal protective equipment for handling 2-Undecyloxirane

This guide provides crucial safety and logistical information for the handling and disposal of 2-Undecyloxirane, tailored for researchers, scientists, and drug development professionals. The following procedures are based on best practices for handling epoxides and should be supplemented by a formal risk assessment conducted by a certified safety professional prior to commencing any work.

Personal Protective Equipment (PPE)

When handling 2-Undecyloxirane, a comprehensive PPE strategy is essential to minimize exposure and ensure personal safety. The following table summarizes the recommended PPE.

PPE Category	Item	Specifications and Recommendations
Hand Protection	Chemical-Resistant Gloves	Nitrile, Neoprene, or Butyl gloves are recommended. Always inspect gloves for integrity before use and practice proper glove removal techniques to avoid skin contact.
Eye and Face Protection	Safety Goggles/Face Shield	Use chemical splash goggles at a minimum. A face shield should be worn in situations with a higher risk of splashing.
Body Protection	Laboratory Coat	A flame-retardant and chemically resistant lab coat should be worn.
Respiratory Protection	Respirator	Required when vapors or aerosols may be generated. A fit-tested N95 or higher-rated respirator is recommended. Work should be conducted in a fume hood.[1]

Glove Material Compatibility for Epoxides

The selection of an appropriate glove material is critical. The following table provides a general guide to the chemical resistance of common glove materials to epoxides. It is strongly advised to consult the glove manufacturer's specific chemical resistance data.

Glove Material	Chemical Resistance to Epoxides	Notes
Nitrile	Good to Excellent	Offers good resistance to a wide range of chemicals and is a suitable alternative for those with latex allergies.
Neoprene	Good to Excellent	Provides excellent resistance to a broad range of chemicals, including acids, bases, and some solvents.
Butyl Rubber	Excellent	Offers superior resistance to many hazardous chemicals, including ketones, esters, and some epoxides. However, it may have lower dexterity.
Natural Latex	Fair to Good	Can provide adequate protection against some epoxides, but is not recommended for prolonged contact and can cause allergic reactions.
PVC (Vinyl)	Poor to Fair	Generally not recommended for handling epoxides due to lower chemical resistance.

Experimental Protocol: Handling 2-Undecyloxirane

Adherence to a strict operational protocol is paramount to ensure the safe handling of 2-Undecyloxirane.

1. Preparation:

• Ensure all necessary PPE is available and in good condition.

• Verify that the chemical fume hood is functioning correctly.

• Have a spill kit readily accessible. The kit should contain absorbent materials, and appropriate neutralizing agents if applicable.

• Clearly label all containers with the chemical name and hazard information.

2. Handling:

• All handling of 2-Undecyloxirane must be conducted within a certified chemical fume hood.[2]

• Use appropriate, clean, and dry glassware and equipment.

• When transferring the chemical, use a pipette or other controlled dispensing method to minimize the risk of spills and aerosol generation.

• Avoid direct contact with skin, eyes, and clothing.[2] In case of accidental contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention.

• Keep containers tightly closed when not in use to prevent the release of vapors.

3. Storage:

• Store 2-Undecyloxirane in a cool, dry, and well-ventilated area, away from incompatible materials such as strong acids, bases, and oxidizing agents.

• The storage area should be clearly marked with the appropriate hazard warnings.

Disposal Plan

Proper disposal of 2-Undecyloxirane and contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

• All materials contaminated with 2-Undecyloxirane, including gloves, pipette tips, and absorbent materials from spills, must be collected as hazardous waste.

• Do not mix 2-Undecyloxirane waste with other waste streams.

2. Waste Collection:

• Collect liquid waste in a designated, leak-proof, and clearly labeled hazardous waste container.

• Collect solid waste, such as contaminated gloves and wipes, in a separate, clearly labeled hazardous waste bag or container.

3. Disposal Procedure:

• All hazardous waste must be disposed of through the institution's designated hazardous waste management program.

• Follow all local, state, and federal regulations for the disposal of hazardous chemical waste. Never dispose of 2-Undecyloxirane down the drain or in the regular trash.

Workflow for Handling 2-Undecyloxirane

Caption: Workflow for the safe handling and disposal of 2-Undecyloxirane.

References

• 1. safety.fsu.edu [safety.fsu.edu]
• 2. uml.edu [uml.edu]